Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

• CAS: 60855-35-8

Core Science & Biosynthesis

Chemical Structure and Mechanistic Profiling of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-: A Critical Intermediate in Nucleoside Synthesis

Executive Summary

Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- (commonly referred to in laboratory settings as N6-benzoyl-9-(trimethylsilyl)adenine) is a highly reactive, transient intermediate central to the synthesis of nucleoside analogues. As the cornerstone of the Vorbrüggen glycosylation reaction, this silylated purine derivative enables the stereoselective and regioselective coupling of nucleobases to functionalized carbohydrates. This technical guide provides an in-depth analysis of its structural properties, mechanistic causality, and the self-validating experimental protocols required for its successful application in drug development and oligonucleotide synthesis.

Structural Architecture and Physicochemical Properties

The molecule features an adenine core modified by two distinct protecting and activating groups, each engineered to serve a specific mechanistic function during glycosylation:

• N6-Benzoyl Group: An electron-withdrawing acyl group that protects the exocyclic amine from unwanted side reactions. Crucially, it provides essential steric bulk that disfavors kinetic glycosylation at the N7 position, thereby driving thermodynamic regioselectivity toward the desired N9 position[1].

• N9-Trimethylsilyl (TMS) Group: A labile silyl group that activates the purine ring. The Si-N bond is highly polarized, making the N9 nitrogen a superior nucleophile when reacting with an electrophilic oxocarbenium ion[2]. Furthermore, silylation disrupts the strong intermolecular hydrogen bonding of native adenine, rendering the molecule soluble in organic solvents.

Table 1: Physicochemical Profile

Property	Specification
Chemical Name	Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-
Common Synonyms	N6-Benzoyl-9-(trimethylsilyl)adenine; TMS-protected N6-benzoyladenine
Chemical Formula	C15H17N5OSi
Molecular Weight	311.42 g/mol
Appearance	White to off-white foam/solid (typically generated in situ)
Solubility	Highly soluble in aprotic solvents (Acetonitrile, Dichloromethane, Toluene)
Stability	Highly moisture-sensitive; rapidly hydrolyzes back to N6-benzoyladenine upon exposure to water

Mechanistic Causality in Vorbrüggen Glycosylation

The synthesis of modern nucleoside analogues (such as antiviral agents and RNA therapeutics) relies heavily on the Vorbrüggen modification of the Hilbert-Johnson reaction. The utilization of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- is dictated by the need to overcome the poor solubility and low nucleophilicity of unprotected adenine.

Activation via Silylation: Unprotected adenine exists as a highly crystalline solid that is insoluble in most organic solvents. Silylation with N,O-bis(trimethylsilyl)acetamide (BSA) yields the highly soluble N9-TMS derivative[2][3]. BSA is often the preferred silylating agent because it generates liquid byproducts (N-trimethylsilylacetamide) rather than the ammonia gas produced by hexamethyldisilazane (HMDS), which simplifies the reaction matrix and prevents side reactions[3].

Regioselectivity (N9 vs. N7): Glycosylation of purines can yield both N7 and N9 isomers. The N7 isomer is typically the fast-forming kinetic product, while the N9 isomer is the thermodynamic product. The bulky N6-benzoyl group sterically clashes with the N7 position. When combined with high-temperature conditions (60–80°C) and a strong Lewis acid (e.g., TMSOTf), the equilibrium is driven entirely toward the N9-glycosylated product[1][2].

Figure 1: Mechanistic pathway of Vorbrüggen glycosylation utilizing the silylated adenine intermediate.

Experimental Workflows and Self-Validating Protocols

Because the Si-N bond is extremely sensitive to ambient moisture, Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- is rarely isolated. Instead, it is generated in situ as part of a continuous, self-validating workflow[2][4].

Protocol: In Situ Generation and Condensation

Step 1: Silylation (The Validation Checkpoint)

• Action: Suspend 1.0 equivalent of N6-benzoyladenine in anhydrous acetonitrile (MeCN) under a strict argon or nitrogen atmosphere. Add 2.0–2.5 equivalents of BSA.

• Causality: Excess BSA ensures complete silylation of the N9 position and scavenges any residual moisture in the solvent.

• Self-Validation: Heat the mixture to 60–80°C. The reaction is complete only when the cloudy suspension transitions into a completely clear, homogenous solution[2]. If the solution remains turbid, silylation is incomplete, indicating either wet solvent or degraded BSA.

Step 2: Electrophile Activation

• Action: In a separate flame-dried flask, dissolve the protected sugar donor in anhydrous MeCN. Cool to 0°C and add 1.2–1.6 equivalents of Trimethylsilyl trifluoromethanesulfonate (TMSOTf)[2][3].

• Causality: TMSOTf acts as a Lewis acid to cleave the anomeric leaving group (e.g., an acetate), generating the highly reactive oxocarbenium ion required for nucleophilic attack.

Step 3: Glycosylation

• Action: Transfer the clear solution of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- to the activated sugar via a cannula. Heat the combined mixture to 60–80°C for 3–15 hours[3][4].

• Causality: Elevated temperatures provide the activation energy required to overcome the kinetic N7 trap, funneling the intermediate exclusively into the thermodynamically stable N9-nucleoside[1].

Step 4: Quenching and Isolation

• Action: Quench the reaction with cold saturated aqueous NaHCO3 to neutralize the Lewis acid. Extract with dichloromethane, dry over Na2SO4, and purify via silica gel chromatography.

Figure 2: Step-by-step experimental workflow for the in situ generation and utilization of the intermediate.

Analytical Characterization Markers

For researchers attempting to isolate or confirm the presence of the silylated intermediate via NMR (conducted in strictly anhydrous CDCl3 or C6D6):

• 1H NMR: The most critical marker is the complete disappearance of the broad N9-H proton peak (typically found at >8.0 ppm in unprotected adenine) and the appearance of a sharp, highly integrated singlet at ~0.3–0.4 ppm, corresponding to the 9 protons of the trimethylsilyl group.

• 13C NMR: The carbonyl carbon of the N6-benzoyl group appears at ~165 ppm, while the TMS carbons resonate near 0 ppm.

Conclusion

The strategic design of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- exemplifies the elegance of modern synthetic organic chemistry. By utilizing the N6-benzoyl group for steric direction and the N9-TMS group for electronic activation, researchers can achieve near-quantitative yields of N9-nucleosides. Mastery of its moisture-sensitive handling and self-validating generation protocols is essential for any laboratory engaged in advanced oligonucleotide or antiviral drug development.

References

• Title: Synthesis and properties of RNA analogs— oligoribonucleotide N3′→P5′ phosphoramidates Source: Oxford Academic URL: [Link]

• Title: A range of nucleosides have been synthesised utilising a solventless approach to Vorbrüggen glycosylations aided by mechanochemistry Source: RSC Advances URL: [Link]

• Title: Artificial nucleic acids with enhanced functionalities Source: Universität zu Köln URL: [Link]

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material safety data sheet (MSDS) for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

An In-Depth Technical Guide on the Material Safety of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

A Note on the Data

Section 1: Chemical Identification

• Chemical Name: Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

• Molecular Formula: C₁₅H₁₇N₅OSi

• Synonyms: N-(9-(trimethylsilyl)-9H-purin-6-yl)benzamide

Chemical Structure:

Caption: Chemical structure of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-.

Section 2: Hazard Identification

Based on the toxicological profiles of benzamide and related N-(9H-purin-6-yl)benzamide derivatives, this compound should be handled with care.

• Acute Toxicity: Benzamide is classified as harmful if swallowed.[1][2]

• Germ Cell Mutagenicity: Benzamide is suspected of causing genetic defects.[1][2]

• Cytotoxicity: N-(9H-purin-6-yl) benzamide derivatives have demonstrated cytotoxic and antitumoral activity in cancer cell models, suggesting potential for inducing apoptosis and decreasing cell proliferation.[3]

• Other Potential Hazards: As with many finely powdered organic solids, there is a potential for dust explosion if dispersed in the air in sufficient concentrations and exposed to an ignition source.[1]

Section 3: Composition and Information on Ingredients

This guide pertains to the chemical substance Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. It is a complex organic molecule synthesized from a benzamide moiety, a purine core, and a trimethylsilyl group.

Section 4: First-Aid Measures

In the event of exposure, the following first-aid measures are recommended, based on protocols for benzamide:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[4]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If skin irritation occurs, consult a physician.[4]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor for treatment advice.[5]

Section 5: Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

• Unsuitable Extinguishing Media: A heavy water stream may be ineffective.[5]

• Hazardous Combustion Products: During a fire, hazardous fumes, including carbon oxides and nitrogen oxides, may be produced.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[2]

Section 6: Accidental Release Measures

• Personal Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust. Ensure adequate ventilation.[2]

• Environmental Precautions: Prevent the substance from entering drains and public waters.[5]

• Methods for Cleaning Up: For spills, sweep or shovel the material into a suitable, closed container for disposal. Minimize dust generation.[2][5]

Section 7: Handling and Storage

• Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly after handling.[2][5]

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed when not in use. Store away from strong oxidizing agents and strong bases.[2]

Section 8: Exposure Controls/Personal Protection

• Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or glasses.[5]

  • Hand Protection: Wear protective gloves.[5]

  • Skin and Body Protection: Wear a lab coat or other protective clothing.[4]

  • Respiratory Protection: If engineering controls are not sufficient to control airborne concentrations, use a NIOSH-approved respirator.[5]

Section 9: Physical and Chemical Properties

The following table summarizes the known or estimated physical and chemical properties. Note that specific data for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- is not available and values are based on related compounds.

Property	Value	Source
Physical State	Solid	[5]
Color	White/Crystalline (estimated)	[5]
Odor	Odorless (estimated)	[5]
Melting Point	Not available
Boiling Point	Not available
Solubility	Insoluble in water (estimated)	[6]
Molecular Weight	327.42 g/mol

Section 10: Stability and Reactivity

• Chemical Stability: The compound is expected to be stable under recommended storage conditions.[1][2]

• Possibility of Hazardous Reactions: Violent reactions are possible with strong oxidizing agents.[1]

• Conditions to Avoid: Avoid heat, flames, and sparks. Avoid dust formation.[1]

• Incompatible Materials: Strong oxidizing agents, strong bases.[2]

• Hazardous Decomposition Products: Under fire conditions, may decompose to produce carbon oxides and nitrogen oxides.[2]

Section 11: Toxicological Information

The toxicological profile is inferred from data on benzamide and related purine derivatives.

• Acute Oral Toxicity: Benzamide has an LD50 (oral, mouse) of 1160 mg/kg.[1][2]

• Skin Corrosion/Irritation: Benzamide is not classified as a skin irritant.[1]

• Serious Eye Damage/Irritation: May cause slight eye irritation.[1]

• Germ Cell Mutagenicity: Benzamide is suspected of causing genetic defects.[1][2]

• Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or OSHA.[1]

• Specific Target Organ Toxicity (Single and Repeated Exposure): No data is available for the target compound. Benzamide may cause damage to organs.[5]

Exposure Event Workflow:

Caption: Workflow for responding to an exposure event.

Section 12: Ecological Information

No specific ecological data is available for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. It is advised to prevent its release into the environment.

Section 13: Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and federal regulations. Do not allow it to enter the sewer system.

Section 14: Transport Information

The transport classification for this compound has not been determined. Transport regulations will depend on its specific hazardous properties.

Section 15: Regulatory Information

The regulatory status of this specific compound is likely undetermined. It is the responsibility of the user to ensure compliance with all relevant regulations.

Section 16: Other Information

The information provided in this guide is based on data from similar compounds and should be used as a guideline for safe handling. It is not a substitute for a formal risk assessment. All users should be trained in the proper handling of this chemical.

References

• Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. (2021). MDPI. Retrieved from [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). Preprints.org. Retrieved from [Link]

• Cytotoxic and Antitumoral Activity of N-(9H-purin-6-yl) Benzamide Derivatives and Related Water-soluble Prodrugs. (2022). PubMed. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET - Oxford Lab Fine Chem. Oxford Lab Fine Chem. Retrieved from [Link]

• N-(9-beta-L-Ribofuranosyl-9H-purin-6-yl)benzamide - NextSDS. NextSDS. Retrieved from [Link]

• Benzamide | C7H7NO | CID 2331. PubChem. Retrieved from [Link]

• Spectroscopic, Quantum Chemical and Molecular Docking Studies on N-(9H-Purin-6-yl) Benzamide: A Potent Antimalarial Agent | Request PDF. ResearchGate. Retrieved from [Link]

• US8865730B2 - Polymorphic forms of (S)-2-(1-(9H-purin-6-ylamino)propyl) - Google Patents. Google Patents.

• Showing Compound Benzamide (FDB023373). FooDB. Retrieved from [Link]

• N-(Benzo[d]thiazol-2-yl)benzamide and its chlorinated isomers: synthesis, NMR, FT-IR, UV-visible, BSA- and DNA-binding, DFT, molecular docking, and pharmacokinetic profiles. New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis, Characterization, and Crystallographic Analysis of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and crystallographic analysis of the silylated purine derivative, N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide. While a definitive, publicly available crystal structure for this specific compound is not currently available, this document outlines the established methodologies for its preparation and characterization based on extensive literature on related compounds. It serves as a practical resource for researchers aiming to synthesize and structurally elucidate this and similar molecules of interest in medicinal chemistry and drug discovery. The guide details a robust synthetic protocol, proposes effective crystallization strategies, and discusses the expected structural features and key analytical techniques for verification.

Introduction: The Significance of Silylated Purine Scaffolds

Purine derivatives are fundamental to numerous biological processes and form the backbone of many therapeutic agents. The introduction of a trimethylsilyl (TMS) group, a process known as silylation, is a widely employed strategy in organic synthesis to protect reactive functional groups, enhance solubility in organic solvents, and increase volatility for analytical purposes. In the context of purine chemistry, silylation of the N9 position of the purine ring is a common step in the synthesis of various nucleoside analogs and other derivatives. The title compound, N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide, is a key intermediate in the synthesis of N-benzoyl-adenine derivatives, which are themselves important building blocks in oligonucleotide synthesis and have shown potential as cytotoxic and antitumoral agents.[1][2][3] Understanding the precise three-dimensional arrangement of this molecule through single-crystal X-ray diffraction is crucial for rational drug design, enabling the study of structure-activity relationships and the optimization of lead compounds.

Synthesis and Purification

The synthesis of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide is typically achieved through a one-pot reaction involving the silylation of N-benzoyl-adenine. This method is efficient and avoids the isolation of the intermediate silylated species.

Proposed Synthetic Protocol

This protocol is based on established methods for the silylation of purine derivatives.

Materials:

• N-benzoyl-adenine

• Anhydrous Pyridine

• Trimethylsilyl chloride (TMSCl)

• Anhydrous inert solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, suspend N-benzoyl-adenine in anhydrous pyridine.

• Silylation: Cool the suspension to 0 °C in an ice bath. Slowly add trimethylsilyl chloride (TMSCl) dropwise to the stirred suspension. The amount of TMSCl should be in slight excess (e.g., 1.1 equivalents) to ensure complete silylation.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting material.

• Work-up: Once the reaction is complete, the pyridine can be removed under reduced pressure. The residue is then dissolved in an anhydrous, non-polar solvent like hexane and filtered to remove any pyridinium hydrochloride salt.

• Purification: The resulting solution containing the product can be concentrated under reduced pressure to yield N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide as a solid. Further purification, if necessary, can be achieved by recrystallization from a suitable solvent system, such as a mixture of hexane and ethyl acetate.

Rationale for Experimental Choices

• Anhydrous Conditions: Silyl ethers and silylamines are sensitive to moisture. The use of anhydrous solvents and an inert atmosphere is critical to prevent the hydrolysis of the TMS group.

• Pyridine as Solvent and Base: Pyridine serves a dual purpose. It acts as a solvent for the reactants and also as a base to neutralize the hydrochloric acid (HCl) generated during the reaction, forming pyridinium hydrochloride.

• Low Temperature: The reaction is performed at 0 °C to control the reactivity of TMSCl and minimize potential side reactions.

Crystallization Strategies

Obtaining single crystals of sufficient quality for X-ray diffraction is a crucial yet often challenging step. For a molecule like N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide, several techniques can be employed.

Crystallization Method	Description	Solvent System Suggestions
Slow Evaporation	A solution of the compound is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly, leading to a gradual increase in concentration and crystal formation.	Dichloromethane, Chloroform, Ethyl acetate, or mixtures with Hexane.
Vapor Diffusion	A concentrated solution of the compound in a good solvent is placed in a small open vial, which is then placed in a larger sealed container with a poor solvent. The vapor of the poor solvent slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.	Good solvent: Dichloromethane, Chloroform. Poor solvent: Hexane, Pentane, Diethyl ether.
Cooling	A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below. The decrease in temperature reduces solubility, promoting crystal growth.	Toluene, Acetonitrile, or mixtures of polar and non-polar solvents.

Structural Analysis and Characterization

While an experimental crystal structure is not available, we can predict the key structural features and outline the necessary analytical techniques for its characterization based on known structures of similar silylated purines and benzoyl-adenine derivatives.[4][5]

Predicted Molecular Geometry

The structure of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide will consist of a planar purine ring system. The benzoyl group attached to the exocyclic N6 amine will likely be twisted out of the plane of the purine ring. The trimethylsilyl group will be attached to the N9 position of the purine.

Molecular Structure of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide

A 2D representation of the chemical structure of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide.

Spectroscopic and Analytical Characterization

A combination of spectroscopic and analytical techniques is essential to confirm the identity and purity of the synthesized compound.

Technique	Expected Observations
¹H NMR	Resonances corresponding to the protons of the purine ring, the benzoyl group, and a characteristic singlet for the nine equivalent protons of the trimethylsilyl group.
¹³C NMR	Signals for all unique carbon atoms in the purine, benzoyl, and trimethylsilyl moieties.
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of the compound (C₁₅H₁₇N₅OSi).
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching (if any residual starting material), C=O stretching of the amide, and Si-C stretching.
Single-Crystal X-ray Diffraction	Would provide the definitive three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions in the solid state.

Predicted Crystallographic Data

Based on the analysis of similar purine derivatives found in the Cambridge Structural Database (CSD), we can anticipate the likely crystallographic parameters.

Parameter	Predicted Value/Range	Rationale from Similar Structures
Crystal System	Monoclinic or Orthorhombic	These are common crystal systems for purine derivatives.[6][7][8]
Space Group	P2₁/c or P-1	These centrosymmetric space groups are frequently observed for organic molecules.
Z (Molecules per unit cell)	2 or 4	A common value for packing of organic molecules.
Key Intermolecular Interactions	π-π stacking, C-H···N and C-H···O hydrogen bonds.	The planar purine and benzoyl rings are likely to engage in π-π stacking. The various C-H bonds can act as weak hydrogen bond donors to the nitrogen and oxygen atoms.[5]

Conclusion and Future Directions

This technical guide provides a foundational framework for the synthesis, purification, and structural elucidation of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide. While a definitive crystal structure remains to be determined, the methodologies and predictions outlined herein, based on established chemical principles and data from analogous compounds, offer a clear path forward for researchers in this field. The successful crystallographic analysis of this compound would provide invaluable insights into the conformational preferences and intermolecular interactions of this important synthetic intermediate. Such knowledge is paramount for the structure-based design of novel purine-based therapeutic agents with enhanced efficacy and selectivity. Future work should focus on the systematic screening of crystallization conditions to obtain high-quality single crystals and the subsequent detailed analysis of the determined structure.

References

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• El-Gamal, M. I., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. MDPI. Available at: [Link]

• Cheméo. (n.d.). 9H-Purin-6-amine, N,N-dimethyl-9-(trimethylsilyl)- (CAS 32865-76-2). Available at: [Link]

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• Karthikeyan, A., et al. (2016). Supra-molecular hydrogen-bonding patterns in the N(9)-H protonated and N(7)-H tautomeric form of an N(6)-benzoyl-adenine salt. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

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• Semantic Scholar. (2023). Synthesis of Novel 2,9-Disubstituted-6-morpholino Purine Derivatives Assisted by Virtual Screening and Modelling of Class I PI3K Isoforms. Available at: [Link]

• National Center for Biotechnology Information. (2026). Structure-Activity and Structure-Degradation Relationship Studies of 2-Amino-6-(benzimidazol-2-ylmethyl)-N9-heteroarylpurines as Potent and Selective CDK12/13 Inhibitors and Cyclin K Degraders. PubMed. Available at: [Link]

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An In-depth Technical Guide to the Solubility Profile of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Solubility Profile

Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- is a complex molecule that merges a benzamide scaffold with a silylated purine core. Such hybrid structures are of significant interest in medicinal chemistry and drug discovery. The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical parameter that influences every stage of the drug development pipeline, from synthesis and purification to formulation and bioavailability. A well-defined solubility profile is essential for:

• Reaction Chemistry: Selecting appropriate solvents for synthesis and derivatization reactions.

• Purification: Developing effective crystallization and chromatographic purification methods.

• Formulation: Designing suitable dosage forms with optimal dissolution and absorption characteristics.

• Preclinical Studies: Preparing solutions for in vitro and in vivo assays.

This guide aims to provide researchers with a robust theoretical framework for understanding and predicting the solubility of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in a range of common organic solvents.

Molecular Structure and its Implications for Solubility

The solubility of a compound is governed by the interplay of its molecular structure and the physicochemical properties of the solvent. The principle of "like dissolves like" is a fundamental concept, suggesting that substances with similar polarities and intermolecular forces are more likely to be soluble in one another[1]. Let's dissect the structure of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- to anticipate its solubility behavior.

The molecule can be deconstructed into three key components:

• Benzamide Core: This portion of the molecule possesses both a polar amide group capable of hydrogen bonding and a nonpolar benzene ring[2].

• Purine Ring: The purine system is a heterocyclic aromatic structure containing four nitrogen atoms, contributing to its polarity and potential for hydrogen bonding[3].

• Trimethylsilyl (TMS) Group: The TMS group is nonpolar and significantly increases the lipophilicity of the molecule. It also protects the N-H proton of the purine ring, which can influence its hydrogen bonding capabilities[4].

The combination of these structural features results in a molecule with a complex polarity profile. The presence of the large, silylated purine moiety is expected to render the molecule significantly more lipophilic than the parent benzamide.

Predicted Solubility Profile in Organic Solvents

Based on the structural analysis, a qualitative solubility profile for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- can be predicted. For a comparative baseline, the experimentally determined solubility of the parent molecule, benzamide, is presented in Table 1.

Table 1: Experimentally Determined Solubility of Benzamide in Various Organic Solvents

Solvent	Molar Fraction Solubility of Benzamide at 298.15 K
Methanol	High
Acetone	High
Ethanol	High
1-Propanol	Moderate
1-Butanol	Moderate
Isopropanol	Moderate
Isobutanol	Moderate
Methyl Acetate	Low
Ethyl Acetate	Low
Butyl Acetate	Low
Acetonitrile	Very Low
Water	Very Low

Source: Data adapted from a study on benzamide solubility[5][6].

The addition of the N-[9-(trimethylsilyl)-9H-purin-6-yl]- group to the benzamide structure will likely alter this solubility profile significantly. The large, predominantly nonpolar silylated purine substituent will increase the overall lipophilicity.

Table 2: Predicted Qualitative Solubility of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Tetrahydrofuran (THF)	Likely Soluble	These solvents are strong hydrogen bond acceptors and can solvate the polar amide and purine functionalities. Their overall polarity is suitable for dissolving molecules with both polar and nonpolar regions. Many complex organic molecules exhibit good solubility in these solvents[6].
Polar Protic	Methanol, Ethanol	Sparingly to Moderately Soluble	While the amide and purine nitrogens can interact with the hydroxyl groups of these solvents, the bulky, nonpolar trimethylsilyl group and the overall increased lipophilicity may limit high solubility compared to the parent benzamide[7].
Nonpolar Aromatic	Toluene, Benzene	Slightly to Sparingly Soluble	The aromatic rings of the compound will have some affinity for these solvents. However, the presence of the polar amide and purine groups will likely prevent high solubility.
Nonpolar Aliphatic	Hexane, Heptane	Likely Insoluble	The significant polarity contribution from the benzamide and purine moieties will make dissolution in nonpolar aliphatic solvents unfavorable[1].
Chlorinated Solvents	Dichloromethane, Chloroform	Moderately Soluble	These solvents have an intermediate polarity and are often good solvents for a wide range of organic compounds. N-Benzylbenzamide, a related compound, shows moderate solubility in dichloromethane[7].

Experimental Determination of Solubility: A Standard Protocol

To obtain precise quantitative solubility data, the shake-flask method is a widely recognized and reliable technique[8].

Objective

To determine the equilibrium solubility of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in a selected organic solvent at a controlled temperature.

Materials

• Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- (solid)

• Selected organic solvent (analytical grade)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- to a series of vials containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed for a short period to allow the excess solid to settle.

  • Centrifuge the vials to ensure complete separation of the solid and liquid phases.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Dilute the aliquot with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical method.

  • Analyze the diluted sample by a validated HPLC method to determine the concentration of the dissolved compound.

• Quantification:

  • Calculate the solubility of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in the selected solvent (e.g., in mg/mL or mol/L) based on the measured concentration and the dilution factor.

Caption: A schematic of the shake-flask method for solubility determination.

Factors Influencing Solubility and Troubleshooting

Several factors can influence the solubility of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-:

• Temperature: For most solids dissolving in liquid solvents, solubility increases with temperature[5].

• pH (in aqueous-organic mixtures): The purine and amide functionalities can be protonated or deprotonated depending on the pH, which would significantly alter solubility in mixed solvent systems containing water.

• Polymorphism: Different crystalline forms (polymorphs) of the compound can exhibit different solubilities.

If solubility issues arise during research, consider the following troubleshooting steps:

• Co-solvents: Employing a mixture of solvents can modulate the polarity of the medium and enhance solubility.

• Temperature Adjustment: Gently warming the solvent may improve the dissolution rate and solubility.

• Sonication: Applying ultrasonic waves can aid in the dissolution of sparingly soluble compounds.

Conclusion

While direct experimental data is pending, this in-depth guide provides a scientifically grounded, predictive solubility profile for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. The analysis of its molecular structure suggests that it is likely to be soluble in polar aprotic solvents, moderately soluble in polar protic and chlorinated solvents, and poorly soluble in nonpolar solvents. For researchers and drug development professionals, this predictive framework, coupled with the provided experimental protocol, offers a solid foundation for handling this compound and advancing its investigation.

Sources

• 1. chem.ws [chem.ws]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N,9-Bis(trimethylsilyl)-9H-purin-6-amine | C11H21N5Si2 | CID 87396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 6. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CAS 1485-70-7: N-Benzylbenzamide | CymitQuimica [cymitquimica.com]
• 8. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for Vorbrüggen glycosylation using Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Application Note: Stereoselective Synthesis of Adenosine Derivatives via Vorbrüggen Glycosylation using Silylated N6 -Benzoyladenine

Introduction

The chemical synthesis of nucleoside analogues is a critical engine for the discovery of antiviral and antineoplastic therapeutics. The Vorbrüggen glycosylation remains the most widely used and robust strategy for constructing the crucial N -glycosidic bond[1]. This application note provides a comprehensive, field-validated protocol for the stereoselective glycosylation of ribofuranose derivatives using Benzamide, N -[9-(trimethylsilyl)-9H-purin-6-yl]- (commonly known as silylated N6 -benzoyladenine) as the nucleobase donor.

Mechanistic Causality & Design Principles

Successful nucleoside synthesis requires absolute control over regioselectivity (N9 vs. N7 alkylation of the purine) and stereoselectivity ( β vs. α anomer formation).

• Regioselectivity and N6 -Benzoyl Protection: Unprotected adenine is a highly polar molecule with multiple nucleophilic sites. Glycosylation of per-silylated adenine lacking an N6 -protecting group frequently results in a difficult-to-separate mixture of N9 and N7 regioisomers[1]. The bulky, electron-withdrawing N6 -benzoyl group pacifies the exocyclic amine, sterically hinders the N7 position, and directs the electrophilic attack exclusively to the thermodynamically favored N9 position, yielding a single regioisomer[1].

• Stereocontrol via Neighboring Group Participation (NGP): To achieve the biologically relevant β -configuration, the carbohydrate donor must possess a participating group (typically an ester like acetate or benzoate) at the C2 position. Upon activation by a Lewis acid, the leaving group at C1 is expelled, forming an oxocarbenium ion. The C2-carbonyl oxygen immediately attacks this center to form a cyclic 1,2-acyloxonium (dioxolenium) ion. This intermediate effectively blocks the α -face of the sugar, forcing the silylated nucleobase to attack exclusively from the β -face[2].

• Lewis Acid Selection: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is the premier Lewis acid for this transformation[3]. It is highly soluble in organic solvents and acts as a powerful electrophilic activator without the harsh Lewis acidity of older reagents, which can cause anomerization or degradation of sensitive substrates.

Mechanistic pathway of Vorbrüggen glycosylation highlighting neighboring group participation.

Experimental Optimization & Quantitative Data

Reaction conditions dictate the kinetic vs. thermodynamic outcome of the glycosylation. Table 1 summarizes the effects of various parameters on yield and selectivity. While standard thermal heating in 1,2-dichloroethane (DCE) is highly effective, microwave-assisted heating can accelerate the reaction from hours to mere minutes[4]. Note that highly modified sugars (e.g., threose derivatives) may still exhibit N9/N7 scrambling, requiring careful solvent and temperature optimization[5].

Table 1: Optimization of Reaction Conditions for N6 -Benzoyladenine Glycosylation

Solvent	Lewis Acid (Eq)	Temperature	Time	Yield (%)	β:α Ratio	N9:N7 Ratio
DCE	TMSOTf (1.2)	80 °C	2 h	82%	>95:5	>95:5
MeCN	TMSOTf (1.2)	0 °C to RT	12 h	75%	>95:5	90:10
Toluene	SnCl4​ (1.5)	RT	24 h	60%	80:20	85:15
DCE	TMSOTf (1.2)	130 °C (MW)	5 min	85%	>95:5	>95:5

Data synthesized from established literature baselines[4],[1],[2],[5].

Detailed Protocol: Synthesis of Protected Adenosine

Self-Validating System: This protocol utilizes in situ silylation using N,O -Bis(trimethylsilyl)acetamide (BSA). The transition of the reaction mixture from a turbid suspension to a completely clear solution serves as an immediate visual validation that the nucleobase has been fully silylated and is ready for coupling.

Reagents Required:

• N6 -Benzoyladenine (1.2 equiv)

• 1- O -Acetyl-2,3,5-tri- O -benzoyl- β -D-ribofuranose (or equivalent C2-participating donor) (1.0 equiv)

• N,O -Bis(trimethylsilyl)acetamide (BSA) (3.0 equiv)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 - 1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Preparation of the Silylated Base: To an oven-dried, argon-purged round-bottom flask, add N6 -benzoyladenine (1.2 mmol) and anhydrous DCE (10 mL). The mixture will be a white suspension.

• Silylation: Add BSA (3.6 mmol) via syringe. Heat the mixture to 60 °C and stir for 30–45 minutes. Validation Checkpoint: The suspension must become a completely clear, homogenous solution, confirming the formation of Benzamide, N -[9-(trimethylsilyl)-9H-purin-6-yl]-.

• Donor Addition: Cool the solution to room temperature. Add the carbohydrate donor (1.0 mmol) dissolved in 5 mL of anhydrous DCE. Stir for 5 minutes to ensure homogenization.

• Lewis Acid Catalysis: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add TMSOTf (1.5 mmol). Causality: Dropwise addition at 0 °C prevents localized exothermic spikes that can lead to decomposition of the oxocarbenium intermediate.

• Heating & Monitoring: Remove the ice bath and heat the reaction to 60–80 °C. Monitor the reaction via TLC (typically 5-10% MeOH in DCM). The reaction is usually complete within 2–4 hours.

• Quenching: Once complete, cool the mixture to 0 °C and quench by slowly adding cold saturated aqueous NaHCO3​ (15 mL). Causality: Neutralizing the strong Lewis acid immediately prevents acid-catalyzed anomerization of the product during workup.

• Extraction & Purification: Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Step-by-step experimental workflow for Vorbrüggen glycosylation.

Analytical Validation & Troubleshooting

To ensure absolute trust in the synthesized product, the following self-validating analytical checks must be performed:

• NMR Confirmation of Stereochemistry: The anomeric proton ( H−1′ ) in 1H -NMR is the definitive diagnostic tool. For β -ribonucleosides, the dihedral angle between H−1′ and H−2′ typically results in a doublet with a coupling constant ( J1′,2′​ ) of 4.0–6.0 Hz. A significantly smaller coupling constant (0–2 Hz) often indicates the undesired α -anomer.

• NMR Confirmation of Regiochemistry: To definitively differentiate between N9 and N7 alkylation, 1H−13C HMBC (Heteronuclear Multiple Bond Correlation) is required. The anomeric proton ( H−1′ ) of the N9 isomer will show strong correlations to C4 and C8 of the purine ring, whereas the N7 isomer will show correlations to C5 and C8.

• Troubleshooting Low Yields: If the reaction stalls or yields are low, the most common culprit is moisture. TMSOTf is highly sensitive to water, which hydrolyzes the catalyst into triflic acid and hexamethyldisiloxane, leading to donor degradation. Ensure all reagents are strictly anhydrous and the reaction is run under an inert atmosphere.

Conclusion

The use of silylated N6 -benzoyladenine in the Vorbrüggen glycosylation provides a highly controlled, stereoselective, and regioselective route to adenosine analogues. By leveraging neighboring group participation and precise Lewis acid catalysis, drug development professionals can reliably synthesize complex nucleoside libraries for therapeutic screening.

References[3] Title: Optimizing labeling efficiency of 13C5-isopropylideneadenosine

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereoselective synthesis of 2′-modified nucleosides by using ortho -alkynyl benzoate as a gold( i )-catalyzed removable neighboring participation gro ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27790J [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: In Situ Preparation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- Using HMDS

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Transient protection and activation of nucleobases for Vorbrüggen glycosylation in nucleoside analogue synthesis.

Executive Summary

The synthesis of modified nucleosides—critical scaffolds for antiviral and antineoplastic therapeutics—relies heavily on the stereoselective and regioselective coupling of a nucleobase with a ribosyl donor. The in situ preparation of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide (commonly referred to as N6-benzoyl-9-(trimethylsilyl)adenine) using hexamethyldisilazane (HMDS) is a foundational technique to activate the adenine nucleobase prior to Lewis acid-catalyzed Vorbrüggen glycosylation. This application note details the mechanistic causality, optimized process parameters, and a self-validating protocol for this critical transformation.

Mechanistic Rationale & Experimental Causality

To achieve high yields and precise regiocontrol, the experimental conditions for silylation must be carefully tuned. Every reagent in this protocol serves a specific, interconnected purpose:

• The Silylating Agent (HMDS): Hexamethyldisilazane acts as both the silylating reagent and the reaction solvent. Unlike trimethylsilyl chloride (TMSCl), which requires an external amine base and generates solid salt byproducts, HMDS produces ammonia (NH₃) gas as its sole byproduct. The continuous evolution of NH₃ gas drives the reaction equilibrium forward via Le Chatelier’s principle, ensuring complete conversion without the need for complex workups 1.

• The Catalyst ((NH₄)₂SO₄): HMDS alone is relatively unreactive toward highly crystalline nucleobases. The addition of catalytic ammonium sulfate provides a proton source that cleaves the Si-N bond in HMDS, generating the highly reactive trimethylsilyl cation (TMS⁺) equivalent. This initiates the silylation cascade.

• Regioselective Directing Effects (N6-Benzoyl): Unprotected adenine is prone to poly-silylation, which leads to poor regioselectivity (mixtures of N7 and N9 isomers) during the subsequent glycosylation 2. The bulky, electron-withdrawing N6-benzoyl group sterically shields the N7 position and prevents exocyclic amine reactivity, heavily favoring the thermodynamic formation of the N9-silylated intermediate 1.

• Evaporation Causality: Complete removal of excess HMDS prior to glycosylation is mandatory. Residual HMDS will competitively bind the Lewis acid (e.g., TMSOTf) used in the next step, altering the delicate TMS⁺ equilibria and severely depressing the glycosylation yield 3.

Fig 1: Mechanistic pathway of HMDS activation and N9-silylation driven by NH3 evolution.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating. The physical state of the reaction mixture serves as an intrinsic In-Process Control (IPC), ensuring that the operator only proceeds when the chemical transformation is definitively complete.

Materials Required

• Nucleobase: N6-Benzoyladenine (Dry, finely powdered)

• Reagent/Solvent: Hexamethyldisilazane (HMDS), strictly anhydrous

• Catalyst: Ammonium sulfate ((NH₄)₂SO₄)

• Atmosphere: Argon or ultra-high purity Nitrogen

Step-by-Step Methodology

Step 1: Suspension and Initiation

• To an oven-dried, argon-flushed round-bottom flask equipped with a reflux condenser, add N6-benzoyladenine (1.0 equivalent) and (NH₄)₂SO₄ (0.05 equivalents).

• Add anhydrous HMDS (approx. 10 mL per gram of nucleobase) to the flask.

  • Observation: The mixture will form a dense, opaque white suspension.

Step 2: Thermal Activation and Silylation 3. Heat the reaction mixture to reflux (internal temperature ~120–140 °C) under a continuous positive pressure of argon. 4. Maintain reflux for 4 to 12 hours.

• Self-Validating IPC: Monitor the reaction visually. The silylation is complete only when the opaque suspension transitions into a perfectly clear, homogenous slightly yellow solution. If the solution remains cloudy, the highly crystalline nucleobase has not fully reacted; continue heating.

Step 3: Isolation of the Intermediate 5. Once the solution is completely clear, cool the flask to 40 °C. 6. Attach the flask to a rotary evaporator and remove the excess HMDS under high vacuum (co-evaporation with anhydrous toluene can assist in removing trace HMDS).

• Causality Check: The resulting product will be a white foam or solid. It is highly moisture-sensitive. Do not expose to ambient air , as atmospheric moisture will rapidly hydrolyze the N-Si bond back to the insoluble N6-benzoyladenine.

Step 4: In Situ Vorbrüggen Coupling 7. Immediately dissolve the crude N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide in an anhydrous coupling solvent (e.g., 1,2-dichloroethane or acetonitrile). 8. Add the desired protected ribosyl donor (1.0 eq) followed by the dropwise addition of the Lewis acid (e.g., TMSOTf, 1.2–2.0 eq) to initiate the glycosylation 3.

Fig 2: End-to-end workflow for in situ silylation and subsequent Vorbrüggen glycosylation.

Quantitative Data & Process Parameters

To ensure reproducibility across different scales of drug development, the following table summarizes the critical process parameters (CPPs) and their direct impact on the reaction's quality attributes.

Parameter	Optimized Condition	Mechanistic Rationale & Impact
Nucleobase	N6-Benzoyladenine (1.0 eq)	Directs N9-regioselectivity; prevents competitive N6-glycosylation.
Silylating Agent	HMDS (~10.0 eq / Solvent)	Acts as both reagent and solvent; produces volatile NH₃ to drive reaction.
Catalyst	(NH₄)₂SO₄ (0.05 eq)	Generates active TMS⁺ species to initiate the silylation cascade.
Temperature	120–140 °C (Reflux)	Overcomes the high lattice energy of the nucleobase; ensures NH₃ off-gassing.
Visual IPC	Cloudy → Clear Solution	Self-validating indicator of complete N9-silylation and solubilization.
Post-Reaction	High Vacuum Evaporation	Removes residual HMDS to prevent quenching of Lewis acids in the next step.

References

• Source: rsc.
• Source: acs.
• Source: researchgate.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Lewis acid catalyzed coupling of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- with ribofuranose

Introduction: The Significance of N-Acyl Nucleoside Synthesis

The synthesis of nucleoside analogs is a cornerstone of medicinal chemistry and drug development, with profound implications for antiviral, anticancer, and antibacterial therapies.[1][2] A critical transformation in the creation of these vital compounds is the N-glycosylation of purine and pyrimidine bases. The Vorbrüggen glycosylation, a powerful method for forming the C-N bond between a sugar moiety and a nucleobase, has become a standard in the field.[3] This application note provides a detailed protocol and scientific rationale for the Lewis acid-catalyzed coupling of N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide with a protected ribofuranose derivative, a key step in the synthesis of N-benzoyl-adenosine analogs.

The benzoyl group serves as a crucial protecting group for the exocyclic amine (N6) of the adenine base.[4] This protection prevents unwanted side reactions during subsequent synthetic manipulations, ensuring the regioselective formation of the desired nucleoside.[4] The trimethylsilyl (TMS) group, on the other hand, is employed as a temporary protecting group for the purine's ring nitrogens and any other reactive protons.[5][6] This silylation enhances the solubility and nucleophilicity of the purine base, facilitating its reaction with the ribofuranose electrophile.[1]

This guide is intended for researchers, scientists, and drug development professionals, offering not just a step-by-step protocol but also a deep dive into the mechanistic underpinnings and practical considerations for this important reaction.

Mechanistic Insights: The Vorbrüggen Glycosylation

The Lewis acid-catalyzed coupling of a silylated nucleobase with an acylated sugar is known as the Vorbrüggen glycosylation.[3] The reaction proceeds through a series of well-defined steps, each critical for the successful and stereoselective formation of the desired β-nucleoside.

• Activation of the Ribofuranose: The Lewis acid, commonly trimethylsilyl trifluoromethanesulfonate (TMSOTf) or tin(IV) chloride (SnCl₄), coordinates to the anomeric acetyl group of the per-acylated ribofuranose.[7][8][9] This coordination facilitates the departure of the acetate, leading to the formation of a highly reactive oxocarbenium ion intermediate.[1] The presence of a participating group, such as an acetyl group at the C2' position of the ribose, is crucial for stereocontrol. This neighboring group attacks the anomeric center to form a more stable 1,2-dioxolenium ion, which effectively shields the α-face of the ribose.[1]

• Nucleophilic Attack by the Silylated Purine: The silylated N-benzoyl adenine, rendered more nucleophilic and soluble by the TMS group, then attacks the anomeric carbon of the dioxolenium ion.[1][10] Due to the steric hindrance imposed by the dioxolenium ring, the nucleophilic attack occurs preferentially from the β-face, resulting in the desired 1',2'-trans-β-nucleoside.[7]

• Deprotection: The reaction is typically quenched with a nucleophilic solvent like methanol, which also serves to remove the silyl protecting groups from the purine base.[11] The acyl protecting groups on the ribose can be removed in a subsequent step under basic conditions.[11]

The choice of Lewis acid and solvent can significantly impact the reaction's efficiency and regioselectivity.[8][12] While TMSOTf is a powerful and commonly used catalyst, other Lewis acids like SnCl₄ can also be effective, sometimes offering different selectivity profiles.[13][14] Acetonitrile and 1,2-dichloroethane are common solvents for this transformation.[12]

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis of N-benzoyl-adenosine analogs.

Detailed Experimental Protocol

This protocol is a generalized procedure and may require optimization based on the specific ribofuranose derivative used.

Materials:

• N-Benzoyl-adenine

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (or other suitably protected ribofuranose)

• Hexamethyldisilazane (HMDS)

• Ammonium sulfate

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) or Tin(IV) chloride (SnCl₄)

• Anhydrous 1,2-dichloroethane (DCE) or acetonitrile (MeCN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

• Syringes and needles

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Glassware for column chromatography

Procedure:

Part 1: Silylation of N-Benzoyl-Adenine

• To a dry round-bottom flask under an inert atmosphere, add N-benzoyl-adenine (1.0 eq) and a catalytic amount of ammonium sulfate.

• Add hexamethyldisilazane (HMDS, 3.0-5.0 eq) to the flask.

• Heat the mixture to reflux (typically around 130 °C) and stir until the solution becomes clear, indicating the formation of the persilylated N-benzoyl-adenine. This can take several hours.

• Once the reaction is complete (as monitored by the disappearance of the starting material by TLC), cool the mixture to room temperature and remove the excess HMDS under reduced pressure. The resulting N-[9-(trimethylsilyl)-9H-purin-6-yl]benzamide can be used directly in the next step.

Part 2: Lewis Acid-Catalyzed Coupling

• In a separate dry flask under an inert atmosphere, dissolve the protected ribofuranose (1.2 eq) in anhydrous DCE or MeCN.

• Dissolve the crude silylated N-benzoyl-adenine from Part 1 in the same solvent and add it to the ribofuranose solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the Lewis acid (TMSOTf, 1.2-1.5 eq, or SnCl₄, 1.1-1.3 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by TLC.

Part 3: Work-up and Purification

• Upon completion, cool the reaction mixture to 0 °C and carefully quench the reaction by the addition of saturated aqueous sodium bicarbonate solution.

• Dilute the mixture with dichloromethane and transfer it to a separatory funnel.

• Separate the organic layer, and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired protected N-benzoyl-adenosine analog.

Part 4: Characterization

Characterize the purified product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation: Critical Reaction Parameters

Parameter	Recommended Condition	Rationale and Key Considerations
Silylating Agent	Hexamethyldisilazane (HMDS)	HMDS is a powerful silylating agent that effectively protects the purine ring, enhancing its solubility and nucleophilicity.[1]
Lewis Acid	TMSOTf or SnCl₄	TMSOTf is highly reactive and often leads to faster reaction times.[10] SnCl₄ is another effective catalyst that can sometimes offer improved regioselectivity.[13]
Solvent	Anhydrous DCE or MeCN	These aprotic solvents are compatible with the Lewis acids and reactants. Acetonitrile can sometimes participate in side reactions.[12]
Temperature	0 °C to Room Temperature	Initial cooling helps to control the exothermic reaction upon addition of the Lewis acid. The reaction is typically run at room temperature for convenience.
Stoichiometry	Ribofuranose (1.2 eq), Lewis Acid (1.2-1.5 eq)	A slight excess of the ribofuranose and Lewis acid is often used to ensure complete consumption of the limiting silylated purine.

Troubleshooting and Expert Insights

• Low Yields: Incomplete silylation of the purine base is a common cause of low yields. Ensure the silylation step goes to completion before proceeding. The purity of the reactants and the dryness of the solvent and glassware are also critical.

• Formation of N7-Isomer: While the Vorbrüggen reaction with a participating group at C2' generally favors the N9-isomer, the formation of the N7-isomer can occur.[15] The choice of Lewis acid and solvent can influence the N9/N7 ratio.[13][14] Careful chromatographic purification is necessary to separate the isomers.

• Depurination: Strong acidic conditions can lead to the cleavage of the newly formed glycosidic bond. It is important to quench the reaction promptly upon completion.

• Solvent Choice: While acetonitrile is a common solvent, it has been reported to act as a nucleophile under certain Vorbrüggen conditions, leading to by-product formation, especially with less reactive nucleobases.[12] 1,2-dichloroethane can be a more inert alternative.[12]

Conclusion

The Lewis acid-catalyzed coupling of silylated N-benzoyl adenine with protected ribofuranose derivatives is a robust and versatile method for the synthesis of adenosine analogs. A thorough understanding of the reaction mechanism, careful control of reaction parameters, and meticulous experimental technique are paramount for achieving high yields and the desired stereoselectivity. This application note provides a comprehensive guide to empower researchers in their pursuit of novel nucleoside-based therapeutics.

References

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• ResearchGate. (n.d.). Vorbrüggen glycosylation reaction and its mechanism. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). General Principles for Yield Optimization of Nucleoside Phosphorylase‐Catalyzed Transglycosylations. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2016). Glycosylation of Nucleosides. The Journal of Organic Chemistry. Retrieved March 23, 2026, from [Link]

• Merck Index. (n.d.). Vorbrüggen Glycosylation. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2016). Glycosylation of Nucleosides. The Journal of Organic Chemistry. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2019). Follow the Silyl Cation: Insights into the Vorbrüggen Reaction. Organic Process Research & Development. Retrieved March 23, 2026, from [Link]

• Beilstein Journals. (2018). Glycosylation reactions mediated by hypervalent iodine: application to the synthesis of nucleosides and carbohydrates. Retrieved March 23, 2026, from [Link]

• ResearchGate. (n.d.). Transient protection in nucleoside synthesis using trityl groups: is it necessary to block hydroxyl groups?. Retrieved March 23, 2026, from [Link]

• PMC. (2017). Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. Retrieved March 23, 2026, from [Link]

• ResearchGate. (n.d.). Nitrogen Glycosylation Reactions Involving Pyrimidine and Purine Nucleoside Bases. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2024). Boronic Acid-Catalyzed Regio- and Stereoselective N-Glycosylations of Purines and Other Azole Heterocycles: Access to Nucleoside Analogues. Journal of the American Chemical Society. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. Retrieved March 23, 2026, from [Link]

• Royal Society of Chemistry. (2025). Amino and hydroxyl functionalization of nucleosides via resonant acoustic mixing. Green Chemistry. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2001). Adenosine Analogues as Selective Inhibitors of Glyceraldehyde-3-phosphate Dehydrogenase of Trypanosomatidae via Structure-Based Drug Design. Journal of Medicinal Chemistry. Retrieved March 23, 2026, from [Link]

• ResearchGate. (2025). Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2005). 6-(2-Alkylimidazol-1-yl)purines Undergo Regiospecific Glycosylation at N9. Organic Letters. Retrieved March 23, 2026, from [Link]

• Wikipedia. (n.d.). Trimethylsilyl group. Retrieved March 23, 2026, from [Link]

• Aure Chemical. (n.d.). Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). Double-headed nucleosides: Synthesis and applications. Retrieved March 23, 2026, from [Link]

• Semantic Scholar. (2017). Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5-O-Monoprotected or 5-Modified Ribose: Improved Protocol, Scope, and Mechanism. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). Structure–Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. Retrieved March 23, 2026, from [Link]

• Open Access Pub. (n.d.). Synthesis of N-Glycosyl Amides via Hydrolysis of Protected Glycosyl Oxazolines and Ritter-like Reactions of Native Carbohydrates. Retrieved March 23, 2026, from [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Synthesis And Characterisation Of Novel Derivative Of 2fluoro Adenosine. Retrieved March 23, 2026, from [Link]

• PMC. (n.d.). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega. Retrieved March 23, 2026, from [Link]

• PubMed. (2021). Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. Retrieved March 23, 2026, from [Link]

• CUNY Academic Works. (n.d.). Approach to Dual Base and Sugar Modification of Adenosine, Cross-Dehydrogenative Coupling Reactions of Quinazolinones, and a Novel Entry to Carbazolones and Indolones. Retrieved March 23, 2026, from [Link]

• MDPI. (2021). A Prebiotic Ribosylation of Pyrimidine Nucleobases Enabled by Metal Cations and Clay Minerals. Retrieved March 23, 2026, from [Link]

• ACS Publications. (2021). Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. The Journal of Organic Chemistry. Retrieved March 23, 2026, from [Link]

• OAE Publishing Inc. (n.d.). From Lewis acids to peptide chemistry. Retrieved March 23, 2026, from [Link]

• PubMed. (n.d.). Glycosyltransferase catalyzed assemblage of sialyl-Lewis(a)-saccharopeptides. Retrieved March 23, 2026, from [Link]

• ResearchGate. (n.d.). Organoelectrophotocatalytic C6 −H silylation of purine derivatives. Retrieved March 23, 2026, from [Link]

• MDPI. (2021). Cellular and Molecular Engineering of Glycan Sialylation in Heterologous Systems. Retrieved March 23, 2026, from [Link]

• Glycoforum. (2023). Glycosidation of sialic acid. Retrieved March 23, 2026, from [Link]

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The Strategic Application of N-(9-Trimethylsilyl-9H-purin-6-yl)benzamide in Advanced Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Enhancing Precision in Oligonucleotide Synthesis

The chemical synthesis of oligonucleotides is a cornerstone of modern molecular biology and drug development, enabling the production of custom DNA and RNA sequences for a myriad of applications, from diagnostics to therapeutic agents. The fidelity of this synthesis hinges on the strategic use of protecting groups to prevent unwanted side reactions at reactive sites on the nucleobases. For adenine, the exocyclic N6-amino group presents a significant challenge due to its nucleophilicity. The benzoyl (Bz) group is a robust and widely adopted protecting group for this position, offering stability throughout the iterative cycles of solid-phase synthesis.[1]

A critical step in the preparation of adenosine phosphoramidites, the building blocks of oligonucleotide synthesis, is the regioselective formation of the N-glycosidic bond between the purine base and the sugar moiety. The Vorbrüggen glycosylation is a powerful method for this transformation, and its efficiency is significantly enhanced by increasing the nucleophilicity and solubility of the nucleobase.[2] This is achieved through the transient introduction of a trimethylsilyl (TMS) group at the N9 position of the purine ring. This application note provides a detailed technical guide on the synthesis and application of a key intermediate in this process: N-(9-trimethylsilyl-9H-purin-6-yl)benzamide . We will explore the causality behind its use, provide field-proven protocols for its synthesis and subsequent conversion to a protected nucleoside, and detail its role in the broader context of phosphoramidite-based oligonucleotide synthesis.

Core Principles: The Dual Role of Benzoyl and Trimethylsilyl Protection

The use of N-(9-trimethylsilyl-9H-purin-6-yl)benzamide is a prime example of orthogonal protection strategy in nucleoside chemistry. Each protecting group serves a distinct and vital purpose:

• N6-Benzoyl Group: This stable amide linkage effectively masks the nucleophilic N6-amino group of adenine, preventing it from interfering with the phosphoramidite coupling reactions during oligonucleotide chain elongation.[3] Its removal is typically achieved under basic conditions at the final deprotection stage.[3]

• N9-Trimethylsilyl Group: This temporary protecting group serves two primary functions in the context of nucleoside synthesis. Firstly, it enhances the solubility of the N-benzoyladenine in the aprotic organic solvents used for the glycosylation reaction. Secondly, and more critically, it activates the purine ring, increasing its nucleophilicity for the subsequent SN2 reaction with the activated sugar derivative.[2] The TMS group is labile and is typically removed during the workup of the glycosylation reaction.

This dual-protection strategy ensures a highly efficient and regioselective synthesis of the desired N9-glycosylated adenosine derivative, which is the essential precursor to the corresponding phosphoramidite monomer.

Experimental Protocols

Part 1: Synthesis of N-(9-Trimethylsilyl-9H-purin-6-yl)benzamide

This protocol details the silylation of N-benzoyladenine to generate the key intermediate for the Vorbrüggen glycosylation. The use of hexamethyldisilazane (HMDS) is a common and effective method for this transformation.[2]

Materials:

• N-Benzoyladenine

• Hexamethyldisilazane (HMDS)[4]

• Ammonium sulfate

• Anhydrous acetonitrile

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-benzoyladenine and a catalytic amount of ammonium sulfate.

• Add an excess of hexamethyldisilazane (HMDS) to the flask.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, or until the N-benzoyladenine has completely dissolved and the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature.

• Remove the excess HMDS and other volatile components under reduced pressure. The resulting residue is the crude N,N-bis(trimethylsilyl)-N-benzoyladenine, which is typically used in the next step without further purification. For the purpose of the Vorbrüggen reaction, the key reactive species is the N9-silylated purine.

Causality Behind Experimental Choices:

• HMDS as Silylating Agent: HMDS is a powerful silylating agent that reacts with active hydrogens, such as those on the purine ring of N-benzoyladenine. The by-product of the reaction is ammonia, which is volatile and easily removed.[4]

• Ammonium Sulfate as Catalyst: The reaction is catalyzed by a small amount of ammonium sulfate, which helps to activate the HMDS.

• Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions as the trimethylsilyl group is sensitive to moisture.

Part 2: Vorbrüggen Glycosylation: Synthesis of Protected Deoxyadenosine

This protocol describes the coupling of the silylated N-benzoyladenine with a protected sugar derivative to form the N-glycosidic bond. A common sugar precursor for deoxyoligonucleotide synthesis is 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-ribofuranose (Hoffman's sugar).

Materials:

• Crude N-(9-trimethylsilyl-9H-purin-6-yl)benzamide (from Part 1)

• 1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-ribofuranose

• Anhydrous dichloromethane

• Molecular sieves (4Å)

Procedure:

• To the flask containing the crude silylated N-benzoyladenine, add anhydrous dichloromethane under an inert atmosphere (e.g., argon or nitrogen).

• Add activated molecular sieves to the mixture.

• In a separate flask, dissolve 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-ribofuranose in anhydrous dichloromethane.

• Slowly add the solution of the protected sugar to the stirring suspension of the silylated base at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by the addition of methanol.

• Filter the reaction mixture to remove the molecular sieves and concentrate the filtrate under reduced pressure.

• The crude product is then purified by silica gel column chromatography to yield N-benzoyl-2'-deoxy-3',5'-di-O-p-toluoyladenosine.

Causality Behind Experimental Choices:

• Protected Sugar: The hydroxyl groups of the deoxyribose are protected with p-toluoyl groups to prevent side reactions and to direct the glycosylation to the anomeric carbon.

• Lewis Acid Catalyst (in situ): The reaction is typically promoted by a Lewis acid, which can be generated in situ or added separately. In some protocols, trimethylsilyl trifluoromethanesulfonate (TMSOTf) is used as a catalyst.[1]

• Aprotic Solvent: Dichloromethane is an excellent aprotic solvent for this reaction, as it is inert to the reaction conditions and effectively solubilizes the reactants.

Part 3: Deprotection and Conversion to Phosphoramidite

The protected nucleoside from Part 2 is then processed through a series of steps to prepare it for solid-phase oligonucleotide synthesis. This involves deprotection of the sugar hydroxyls, protection of the 5'-hydroxyl with a dimethoxytrityl (DMT) group, and finally phosphitylation of the 3'-hydroxyl.

Simplified Workflow:

• Deprotection of Sugar Moieties: The p-toluoyl groups are removed using a base, such as sodium methoxide in methanol, to yield N-benzoyl-2'-deoxyadenosine.

• 5'-O-DMT Protection: The 5'-hydroxyl group is selectively protected with a dimethoxytrityl (DMT) group using DMT-chloride in pyridine. This acid-labile protecting group is crucial for the stepwise nature of solid-phase synthesis.

• 3'-O-Phosphitylation: The 3'-hydroxyl group is then reacted with a phosphitylating agent, such as 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, in the presence of a mild base to yield the final N-benzoyl-5'-O-DMT-2'-deoxyadenosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite.

This phosphoramidite is the activated monomer used in automated DNA synthesizers.

Data Presentation

Table 1: Key Reagents and Their Functions in the Synthesis of Protected Adenosine Monomer

Reagent/Protecting Group	Function	Stage of Application	Removal Conditions
N-Benzoyladenine	Starting material (nucleobase)	Silylation	Not applicable
Hexamethyldisilazane (HMDS)	Silylating agent for N9 position	Silylation	Workup of glycosylation
1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-ribofuranose	Protected sugar donor	Glycosylation	Not applicable
p-Toluoyl groups	Protection of sugar hydroxyls	Glycosylation	Basic hydrolysis (e.g., NaOMe/MeOH)
Dimethoxytrityl (DMT) chloride	Protection of 5'-hydroxyl	5'-O-Protection	Acidic conditions (e.g., trichloroacetic acid)
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	Phosphitylating agent for 3'-hydroxyl	Phosphitylation	Not applicable
β-Cyanoethyl group	Protection of the phosphate group	Phosphitylation	Basic conditions (e.g., ammonium hydroxide)

Visualization of the Synthetic Workflow

Figure 1: Workflow for the synthesis of an adenosine phosphoramidite monomer.

Final Deprotection in Oligonucleotide Synthesis

After the desired oligonucleotide sequence has been assembled on the solid support, the final step is the cleavage and deprotection to yield the functional DNA or RNA molecule. The benzoyl protecting group on the adenine bases is removed during this process.

Standard Deprotection Protocol:

• The solid support is treated with concentrated ammonium hydroxide at an elevated temperature (e.g., 55 °C) for several hours.

• This treatment simultaneously cleaves the oligonucleotide from the solid support, removes the β-cyanoethyl protecting groups from the phosphate backbone, and removes the benzoyl protecting groups from the adenine bases.

• For more sensitive oligonucleotides, a milder deprotection can be carried out using a mixture of ammonium hydroxide and methylamine (AMA).[5]

Conclusion

The use of N-(9-trimethylsilyl-9H-purin-6-yl)benzamide as a key intermediate represents a sophisticated and highly effective strategy in the chemical synthesis of oligonucleotides. This approach leverages the distinct chemical properties of the trimethylsilyl and benzoyl protecting groups to achieve a highly regioselective and efficient synthesis of the crucial adenosine phosphoramidite monomer. A thorough understanding of the principles and protocols outlined in this application note is essential for researchers and professionals aiming to produce high-quality, custom oligonucleotides for advanced applications in research, diagnostics, and therapeutics.

References

• BenchChem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of N-Benzoyl-Adenosine.
• Migaud, M. E., et al. (2013). A solventless approach to Vorbrüggen glycosylations aided by mechanochemistry. RSC Advances.
• BenchChem. (2025).
• Rasmussen, L. K., et al. (2011). Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. Molecules.
• BenchChem. (2025).
• Chen, B., et al. (2018). Residue and site-specific labeling of CCR5 RNA pseudoknot reveals internal motions that correlate with microRNA binding.
• Sigma-Aldrich. DNA Oligonucleotide Synthesis.
• Gopalakrishnan, V., & Ganesh, K. N. (1987). Chemical synthesis of oligonucleotides. 3. Journal of Chemical Sciences.
• Boryski, J. (2006).
• Sigma-Aldrich. N6-Benzoyladenine.
• Sigma-Aldrich. HMDS.
• PubChem. N,9-Bis(trimethylsilyl)-9H-purin-6-amine.

Sources

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• 3. N-Benzyl-9-isopropyl-9H-purin-6-amine - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. N6-Benzoyladenine =99 4005-49-6 [sigmaaldrich.com]

regioselective N9-alkylation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Application Note: Regioselective N9-Alkylation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Target Audience: Synthetic Chemists, Researchers, and Drug Development Professionals Application: Synthesis of nucleoside analogs, acyclic antivirals (e.g., penciclovir, tenofovir precursors), and targeted protein kinase inhibitors.

Mechanistic Rationale: The Ambident Purine Challenge

The alkylation of unprotected adenine is notoriously unselective. Because the purine scaffold is an ambident nucleophile, standard basic alkylation (e.g., using K2​CO3​ and an alkyl halide) typically yields a difficult-to-separate mixture of N3, N7, and N9 regioisomers.

To achieve high N9-regioselectivity, the substrate must be electronically and sterically modulated. By converting N6-benzoyladenine into Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- (the 9-TMS protected intermediate), chemists can exploit a highly efficient Vorbrüggen-type pathway:

• Steric Shielding (N7 Blocking): The bulky N6-benzoyl group restricts the conformational freedom around the top face of the purine ring. It sterically encumbers the adjacent N7 position, drastically raising the activation energy required for an electrophilic attack at N7[1]. Furthermore, N6-acylation reduces the overall electron density of the pyrimidine ring, suppressing N1/N3 reactivity[2].

• Thermodynamic Activation (N9 Directing): The installation of a trimethylsilyl (TMS) group at the N9 position acts as a highly labile leaving group. Under Lewis acidic conditions, the cleavage of the N9–Si bond provides a thermodynamic sink that irreversibly locks the incoming electrophile at the N9 position[3].

Caption: Mechanistic pathway highlighting N9-selectivity driven by N6-benzoyl steric shielding.

Experimental Methodology: One-Pot Silylation & Alkylation

This protocol describes a self-validating, one-pot workflow for the synthesis of the 9-TMS intermediate and its subsequent regioselective alkylation.

Reagents & Materials

• Starting Material: N6-Benzoyladenine (1.0 equiv)

• Silylating Agent: N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 equiv)

• Electrophile: Alkyl halide, epoxide, or glycosyl acetate (1.1 equiv)

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 equiv)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) or Acetonitrile ( CH3​CN )

Phase 1: In Situ Silylation

• Preparation: Charge a flame-dried, argon-purged round-bottom flask with N6-benzoyladenine (1.0 equiv).

• Suspension: Add anhydrous DCE to achieve a 0.2 M concentration. The mixture will appear as an opaque white suspension.

• Activation: Inject BSA (2.5 equiv) via syringe.

  • Experimental Causality: BSA is selected over Hexamethyldisilazane (HMDS) because it operates efficiently without the need for an ammonium sulfate catalyst, preventing acidic byproducts that could prematurely degrade the electrophile.

• Heating: Heat the reaction mixture to 70°C for 1 hour.

• Self-Validation Checkpoint: Visually inspect the flask. The complete dissolution of the solid into a clear, transparent solution confirms the quantitative formation of the transient Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- intermediate.

Phase 2: Lewis Acid-Catalyzed Alkylation

• Cooling: Cool the clear solution to 0°C using an ice-water bath.

• Electrophile Addition: Add the alkylating agent (1.1 equiv) to the cooled solution.

• Catalysis: Dropwise, add TMSOTf (1.2 equiv) over 5 minutes.

  • Experimental Causality: TMSOTf acts as a potent Lewis acid. The triflate anion is a non-coordinating, extremely weak nucleophile, preventing it from competing with the purine base. It generates a highly reactive carbocation/oxocarbenium species from the electrophile while simultaneously facilitating the cleavage of the N9-Si bond[3].

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

• Self-Validation Checkpoint: Perform TLC analysis (Eluent: DCM/MeOH 9:1). The disappearance of the baseline starting material and the emergence of a single major UV-active spot ( Rf​ ~0.5) confirms high N9 regioselectivity.

Phase 3: Quench and Isolation

• Quench: Cool the mixture back to 0°C and slowly add saturated aqueous NaHCO3​ until the aqueous layer reaches pH 7.5–8.0.

  • Experimental Causality: Immediate neutralization is critical. Quenching prevents the Lewis acid from catalyzing the thermodynamic equilibration of the newly formed N-alkyl bond or hydrolyzing the N6-benzoyl protecting group.

• Extraction: Extract the aqueous layer with Dichloromethane (3 × 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography.

Caption: Workflow for the regioselective N9-alkylation of N6-benzoyladenine via silylation.

Quantitative Regioselectivity Data

The table below summarizes the critical impact of the 9-TMS and N6-benzoyl groups on reaction regioselectivity, demonstrating why this specific protocol is the industry standard for acyclic nucleoside synthesis.

Substrate	Reagents / Catalyst	Major Isomer	N9 : N7 Ratio	Yield (%)
Adenine (Unprotected)	R-X, K2​CO3​ , DMF	N9 (Complex Mixture)	~ 1.5 : 1	40 - 50
N6-Benzoyladenine	R-X, K2​CO3​ , DMF	N9 (Mixture)	~ 4 : 1	65 - 75
N-[9-(TMS)-9H-purin-6-yl]benzamide	R-X, TMSOTf, DCE	N9 (Exclusive)	> 99 : 1	85 - 95

Troubleshooting & Optimization Insights

• Issue: Persistent Formation of N7-Alkylated Byproducts

  • Cause: Premature desilylation of the N-[9-(TMS)-9H-purin-6-yl]benzamide intermediate due to moisture ingress, or degraded TMSOTf failing to drive thermodynamic control.

  • Solution: Ensure strict anhydrous conditions (flame-dried glassware, fresh anhydrous solvents). Verify the integrity of the TMSOTf; it should be a colorless liquid. If it has turned yellow or brown, it has hydrolyzed to triflic acid, which alters the reaction kinetics and degrades selectivity.

• Issue: Incomplete Silylation (Suspension fails to clear)

  • Cause: Wet starting material or inactive silylating agent.

  • Solution: Co-evaporate the N6-benzoyladenine with anhydrous pyridine or toluene prior to the reaction to remove trace water. If using HMDS instead of BSA, ensure a catalytic amount of ammonium sulfate ( (NH4​)2​SO4​ ) is added to initiate the silylation cycle.

References

• Zhong, M., & Robins, M. J. (2006). Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C−H. The Journal of Organic Chemistry, 71(23), 8901-8906. URL: [Link]

• Crawford, E., et al. (2021). A range of nucleosides have been synthesised utilising a solventless approach to Vorbrüggen glycosylations aided by mechanochemistry. RSC Advances, 11, 28169-28174. URL: [Link]

• Framski, G., et al. (2006). A reinvestigated mechanism of ribosylation of adenine under silylating conditions. Tetrahedron, 62(43), 10123-10129. URL: [Link]

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Executive Summary & Scientific Rationale

Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- , widely referred to as N6-Benzoyl-9-trimethylsilyladenine , is a critical, highly reactive intermediate in oligonucleotide and nucleoside analog synthesis. It serves as the primary glycosyl acceptor in the Vorbrüggen glycosylation reaction, a cornerstone methodology for coupling nucleobases with functionalized sugars to yield therapeutic nucleosides[1].

Historically, the persilylation of N6-benzoyladenine required refluxing the nucleobase in hexamethyldisilazane (HMDS) for 4 to 16 hours. This prolonged thermal exposure not only risks thermal degradation but also increases the probability of moisture ingress, which rapidly hydrolyzes the sensitive Si–N bond. By transitioning to microwave-assisted dielectric heating , researchers can compress the reaction time to under 15 minutes while achieving near-quantitative yields[2]. This guide details a self-validating, microwave-assisted protocol designed to maximize regioselectivity, purity, and operational efficiency.

Mechanistic Causality: The "Why" Behind the Chemistry

To achieve mastery over this synthesis, one must understand the causality behind the experimental parameters:

• The Role of N6-Benzoylation: Unprotected adenine possesses multiple nucleophilic nitrogen centers. Benzoylation of the exocyclic N6-amine serves a dual purpose. First, it prevents unwanted glycosylation at the exocyclic amine. Second, it sterically and electronically directs the subsequent silylation strictly to the N9 and N7 positions, with the kinetically and thermodynamically favored N9-TMS derivative predominating[3].

• Catalyst Dynamics: Neat HMDS is a poor silylating agent on its own. The addition of a catalytic amount of ammonium sulfate, (NH4​)2​SO4​ , is required. Under microwave heating, (NH4​)2​SO4​ reacts with HMDS to generate ammonia gas and trimethylsilyl sulfate—a highly reactive, transient silylating species that rapidly attacks the N9 position of the purine ring[1].

• Microwave Dielectric Heating: Unlike conventional conductive heating (oil baths) which relies on thermal gradients, microwave irradiation directly couples with the polar reaction components. This volumetric heating rapidly overcomes the activation energy barrier for silylation, driving the reaction to thermodynamic completion before degradation pathways can initiate[2].

Fig 1: Reaction pathway for N6-Benzoyl-9-TMS-adenine synthesis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . The physical state of the reaction mixture acts as an intrinsic indicator of chemical conversion, eliminating the need for complex intermediate sampling (which would introduce moisture).

Materials Required

• N6-Benzoyladenine (Dry, >99% purity)

• Hexamethyldisilazane (HMDS) (Anhydrous, stored over molecular sieves)

• Ammonium sulfate (NH4​)2​SO4​ (Oven-dried at 120 °C)

• Microwave synthesizer (e.g., Biotage Initiator or CEM Discover) with pressure-rated 10–20 mL vials.

Step-by-Step Methodology

• Inert Preparation: In a glovebox or under a strict argon stream, add 1.0 mmol (239.2 mg) of N6-benzoyladenine and 0.05 mmol (6.6 mg) of (NH4​)2​SO4​ to an oven-dried microwave vial equipped with a magnetic stir bar.

• Solvent Addition: Add 5.0 mL of anhydrous HMDS.

  • Validation Checkpoint 1: The mixture will appear as a dense, milky, heterogeneous suspension.

• Sealing: Crimp-seal the vial with a Teflon-lined septum. Ensure the seal is robust, as the reaction generates NH3​ gas, which will pressurize the vial.

• Microwave Irradiation:

  • Temperature: 120 °C

  • Time: 15 minutes

  • Stirring: High (900 rpm)

  • Cooling: Enable compressed gas cooling post-reaction.

• Visual Validation (Critical Step): Upon completion and cooling to room temperature, inspect the vial.

  • Validation Checkpoint 2: The reaction MUST be a completely clear, transparent, slightly yellow solution. If any turbidity or solid remains, the silylation is incomplete. Re-irradiate for an additional 5 minutes at 120 °C.

• Concentration: Transfer the clear solution via a dry, argon-purged syringe to a Schlenk flask. Remove the excess HMDS under high vacuum (rotary vane pump, <0.1 mbar) at 40 °C.

  • Causality for strict vacuum: Residual HMDS or dissolved NH3​ will act as a nucleophile in the subsequent Vorbrüggen step, quenching the Lewis acid catalyst (e.g., TMSOTf or SnCl4​ ) and stalling the glycosylation[1].

  • Validation Checkpoint 3: The process is complete when the residue forms a constant-weight, moisture-sensitive white foam/solid.

• Storage: The target compound, Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-, must be stored under argon at -20 °C or immediately dissolved in an anhydrous solvent (e.g., 1,2-dichloroethane or acetonitrile) for in situ glycosylation.

Fig 2: Self-validating workflow for microwave silylation.

Quantitative Data & Optimization

The transition from conventional thermal heating to microwave dielectric heating yields significant improvements in both throughput and product integrity. Table 1 outlines the optimization parameters for the microwave reactor, demonstrating the necessity of the catalyst and the optimal thermal window.

Table 1: Optimization of Microwave-Assisted Silylation Parameters

Entry	Temperature (°C)	Time (min)	Catalyst	Visual State (Validation)	Yield (%)
1	80	30	(NH4​)2​SO4​	Turbid	45
2	100	20	(NH4​)2​SO4​	Slightly Turbid	78
3	120	15	(NH4​)2​SO4​	Clear Solution	>98
4	120	15	None	Highly Turbid	12
5	150	5	(NH4​)2​SO4​	Clear Solution	95

Table 2: Comparison of Conventional vs. Microwave-Assisted Methods

Parameter	Conventional Reflux	Microwave-Assisted
Heating Source	Conductive (Oil Bath)	Dielectric (Microwave)
Temperature	110 °C (HMDS Reflux)	120 °C (Pressurized)
Reaction Time	4–16 hours	15 minutes
Moisture Risk	High (Prolonged exposure)	Low (Sealed vial, rapid)
Average Yield	80–85%	>98%
Post-Reaction	Often requires hot filtration	Clear, ready for direct evaporation

References

• Dimopoulou, A., et al. (2015). An easy microwave-assisted synthesis of C8-alkynyl adenine pyranonucleosides as novel cytotoxic antitumor agents. Frontiers in Chemistry, 3, 21.

• Bookser, B. C., et al. (2014). Rapid and efficient protocol for the preparation of purine and pyrimidine nucleosides. RSC Advances.

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2000). Synthesis of Ribonucleosides by Condensation Using Trimethylsilyl Triflate. Organic Reactions. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

preventing moisture degradation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- during storage

Welcome to the technical support center for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for the storage and handling of this moisture-sensitive compound. Our goal is to ensure the integrity of your experiments by preserving the quality and stability of this critical reagent.

Understanding the Challenge: Inherent Moisture Sensitivity

Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- is a versatile intermediate in medicinal chemistry, often used in the synthesis of purine derivatives.[1][2] Its utility is intrinsically linked to the trimethylsilyl (TMS) group, which serves as a protective group on the purine ring.[3][4] However, this N-Si bond is the compound's primary vulnerability. Silyl ethers and related N-silyl compounds are highly susceptible to hydrolysis, reacting with even trace amounts of atmospheric moisture.[5][6][7] The trimethylsilyl (TMS) group, in particular, is known for its high lability and is readily cleaved under acidic, basic, or even neutral aqueous conditions.[8][9][10]

This degradation process is irreversible and yields N-(9H-purin-6-yl)benzamide and a siloxane byproduct, altering the compound's chemical properties and rendering it unsuitable for most synthetic applications. This guide provides a comprehensive framework for preventing this degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of degradation in my sample of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-?

A1: Degradation can manifest in both physical changes and altered analytical profiles.

• Visual Inspection: The first indication of moisture exposure is often a change in the physical appearance of the powder. A fresh, anhydrous sample should be a free-flowing powder. Signs of moisture absorption include:

  • Clumping or Caking: The powder loses its fine, loose texture and begins to form aggregates.

  • "Wet" or Pasty Appearance: In cases of significant moisture exposure, the solid may appear damp or deliquesce, forming a puddle of dissolved material.[11]

• Analytical Confirmation: If you suspect degradation or observe physical changes, analytical techniques are required for confirmation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: This is a definitive method. The ¹H NMR spectrum of the pure compound will show a characteristic singlet for the trimethylsilyl protons, typically around 0.5-0.7 ppm. Upon hydrolysis, this signal will disappear, and a new, broad singlet corresponding to the N9-H proton of the purine ring will appear further downfield.

  • High-Performance Liquid Chromatography (HPLC): As the compound degrades, its polarity increases significantly. An HPLC analysis will show a decrease in the peak area of the parent silylated compound and the emergence of a new, more polar peak corresponding to the N-(9H-purin-6-yl)benzamide degradation product.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to identify and quantify the silylated compound and its degradation products.[12][13] The mass spectra of trimethylsilyl derivatives of purines are well-characterized.[14]

Q2: What is the fundamental chemical reaction causing this degradation?

A2: The degradation is a classic hydrolysis reaction targeting the nitrogen-silicon (N-Si) bond. Water acts as a nucleophile, attacking the electrophilic silicon atom. This leads to the cleavage of the N-Si bond, removing the trimethylsilyl protecting group.

Below is a diagram illustrating the hydrolytic degradation pathway.

Caption: Hydrolytic degradation pathway of the target compound.

Q3: What are the absolute best-practice storage conditions?

A3: To prevent moisture degradation, a multi-layered approach to storage is essential. The core principle is to create a moisture-free and inert environment.

Storage Parameter	Recommendation	Rationale
Atmosphere	Inert Gas Blanket	Replace the air in the container's headspace with a dry, inert gas like argon or nitrogen.[15][16][17] This displaces both moisture and oxygen, creating a protective barrier.[18][19]
Container	Airtight, Amber Glass Vial	Use vials with tight-fitting caps, preferably with a PTFE liner. The amber glass protects against potential light-induced degradation. Ensure the container is sealed immediately after use.[20]
Moisture Control	Use of Desiccants	Store the sealed vial inside a desiccator containing an active desiccant.[21][22] Molecular sieves are highly effective for scavenging trace moisture.[23][24] Indicating silica gel can also be used to visually monitor desiccant saturation.[22]
Temperature	-20°C to -80°C	Store in a freezer. Low temperatures significantly slow the rate of any potential chemical reactions, including hydrolysis.[25]

Q4: How should I handle the compound when weighing it for an experiment?

A4: Proper handling during experimental setup is as critical as long-term storage. The goal is to minimize atmospheric exposure.[20][26]

Caption: Recommended workflows for handling the hygroscopic compound.

Key Handling Steps:

• Equilibrate to Room Temperature: Before opening, allow the container to warm to ambient temperature while still inside the desiccator. This prevents condensation from forming on the cold powder upon opening.

• Use a Controlled Environment: If available, perform all manipulations inside a glovebox with a dry, inert atmosphere.[27] This is the gold standard.

• Work Quickly: If a glovebox is not available, work in a low-humidity environment. Have all tools (spatulas, weigh boats) clean, dry, and ready. Minimize the time the container is open.[26]

• Aliquot the Material: For frequent use, it is highly advisable to aliquot the bulk material into smaller, single-use vials under an inert atmosphere. This prevents repeated exposure of the main stock to moisture.[25]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action(s)
Powder is clumped or caked.	Moisture absorption leading to partial hydrolysis.	1. Do not use for reactions where stoichiometry is critical. 2. Attempt to dry the material under high vacuum for several hours. 3. Confirm the identity and purity of the dried material by NMR or HPLC before use.[28]
Inconsistent or poor reaction yields.	Degradation of the starting material. The actual concentration of the active compound is lower than weighed.	1. Use a fresh, unopened vial of the compound. 2. If a fresh vial is unavailable, analyze the current stock by NMR or HPLC to assess its purity. Adjust stoichiometry accordingly if degradation is minor, or discard if significant.
A new, more polar spot appears on TLC analysis of the starting material.	Hydrolysis to the more polar N-(9H-purin-6-yl)benzamide.	1. Confirm the presence of the degradation product using a more robust analytical method (HPLC or LC-MS). 2. Purify the material via flash chromatography if necessary, though prevention is far more effective.
Difficulty dissolving the compound in a non-polar solvent.	The hydrolyzed product is less soluble in non-polar organic solvents than the parent TMS-protected compound.	This is a strong indicator of degradation. Discard the material and obtain a fresh supply. Review storage and handling procedures to prevent recurrence.

Experimental Protocol: Preparation of a Stock Solution

This protocol is designed to minimize moisture exposure when preparing a solution of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-.

Materials:

• Sealed vial of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

• Anhydrous solvent (e.g., Dichloromethane, THF, distilled and stored over molecular sieves)

• Dry, oven-baked volumetric flask with a septum-sealed cap

• Dry, nitrogen-flushed syringe and needle

• Analytical balance

• Desiccator

• Glovebox (recommended) or low-humidity environment

Procedure:

• Equilibration: Remove the sealed vial of the compound from the freezer and place it in a desiccator. Allow it to equilibrate to room temperature for at least 1 hour.

• Weighing (in Glovebox): Transfer the vial, a clean weigh boat, and a spatula into a glovebox. Tare the weigh boat, quickly transfer the desired amount of powder, and record the mass. Immediately and tightly reseal the primary container.

• Weighing (Alternative): If no glovebox is available, perform this step quickly in a low-humidity area. Have the tared weigh boat ready on the balance. Open the vial, transfer the powder, and reseal the vial in under 30 seconds.

• Dissolution: Place the weighed powder into the dry volumetric flask.

• Solvent Transfer: Using a dry syringe, draw the required volume of anhydrous solvent and add it to the volumetric flask to dissolve the compound.

• Final Volume: Add anhydrous solvent to the calibration mark, seal the flask with the septum cap, and mix thoroughly.

• Storage of Solution: If not for immediate use, store the stock solution in the tightly sealed flask, wrapped in parafilm, at -20°C. Before subsequent use, allow the solution to warm to room temperature before opening.

By adhering to these rigorous storage and handling protocols, you can ensure the long-term stability and integrity of your Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-, leading to more reliable and reproducible experimental outcomes.

References

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• Wikipedia. (2023). Silyl enol ether. Retrieved from [Link]

• White, J. D., & Carter, R. G. (n.d.). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Science of Synthesis.

• INOX. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases. Retrieved from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]

• Science.gov. (n.d.). trimethylsilyl ether derivatives: Topics by Science.gov. Retrieved from [Link]

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• Klaas, M., et al. (2020). Lipase‐Mediated Conversion of Protecting Group Silyl Ethers: An Unspecific Side Reaction. ChemBioChem.

• ResearchGate. (2015, December 19). Any advice transferring & storing of organosilane coupling agent?. Retrieved from [Link]

• Air Products. (n.d.). Packaging, Inerting and Blanketing. Retrieved from [Link]

• Wooley, K. L., et al. (2001, October 20). Silyl Ether-Coupled Poly(ε-caprolactone)

• ResearchGate. (n.d.). Recent advances in the synthesis of purine derivatives and their precursors. Retrieved from [Link]

• Europe PMC. (2024, June 17). SilE-R and SilE-S-DABB Proteins Catalying Enantiospecific Hydrolysis of Organosilyl Ethers. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis (1) and condensation (2), respectively, of TMS‐protected 1‐phenylethanol. Retrieved from [Link]

• SiSiB SILANES. (n.d.). Silane Coupling Agent Storage & Handling Guide. Retrieved from [Link]

• GasN2. (2025, November 3). Nitrogen blanketing: applications in food and fine chemicals. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Cambridge Sensotec. (n.d.). Inert Gas Blanketing. Retrieved from [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2011, August 16). Organosilane deposition for microfluidic applications. Retrieved from [Link]

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• MDPI. (2023, March 16). Synthesis of Organoalkoxysilanes: Versatile Organic–Inorganic Building Blocks. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. Retrieved from [Link]

• Journal of Analytical Atomic Spectrometry. (2002, August 14). Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. Retrieved from [Link]

• MDPI. (2023, January 17). Direct Regioselective C-H Cyanation of Purines. Retrieved from [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, September 15). Machine learning for identification of silylated derivatives from mass spectra. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2021, November 15). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Retrieved from [Link]

• Metabolites. (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Retrieved from [Link]

• NextSDS. (n.d.). N-(9-beta-L-Ribofuranosyl-9H-purin-6-yl)benzamide. Retrieved from [Link]

• Cheméo. (n.d.). 9H-Purin-6-amine, N,N-dimethyl-9-(trimethylsilyl)- (CAS 32865-76-2). Retrieved from [Link]

• PubMed. (1972, February 11). Mass spectra of trimethylsilyl derivatives of pyrimidine and purine bases. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of Purine Derivatives of Me-TaNA and Properties of Me-TaNA-modified Oligonucleotides. Retrieved from [Link]

• ACS Publications. (2021, February 9). Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. Retrieved from [Link]

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troubleshooting low yields in Vorbrüggen coupling with Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Welcome to the Nucleoside Synthesis Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges optimizing the Vorbrüggen glycosylation (Silyl-Hilbert-Johnson reaction) for purine nucleosides. When coupling Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- (silylated N6-benzoyladenine) with a protected ribofuranose donor, achieving high yields of the desired N9-β-nucleoside requires precise control over kinetic and thermodynamic parameters.

This guide deconstructs the causality behind common failures—ranging from regioselectivity inversions to anomerization—and provides a self-validating protocol to ensure reproducible success.

Logical mechanism of Vorbrüggen glycosylation and intermediate formation.

Section 1: Diagnostic FAQs & Causality Analysis

Q1: My overall yield is low, and I am observing unreacted or precipitated nucleobase. What is the root cause? Causality: The most common cause of premature precipitation and low yield is the desilylation of the N-[9-(trimethylsilyl)-9H-purin-6-yl]- intermediate. The TMS group is highly sensitive to trace moisture. When water enters the system, it hydrolyzes the TMS-nitrogen bond, regenerating the insoluble N6-benzoyladenine, which crashes out of the organic solvent. Furthermore, moisture rapidly degrades the Lewis acid catalyst (e.g., TMSOTf), halting the generation of the reactive oxocarbenium intermediate[1]. Solution: Ensure strict anhydrous conditions (<50 ppm H₂O). Even when using a pre-silylated commercial base, add a catalytic amount of a silylating agent (like BSA or HMDS) to the reaction mixture to "scavenge" trace moisture and maintain the silylation state of the nucleobase in situ.

Q2: I am isolating a significant amount of the N7-regioisomer instead of the desired N9-nucleoside. How can I shift the selectivity? Causality: Purine glycosylation operates under a delicate kinetic vs. thermodynamic balance. The N7-position is sterically accessible and highly nucleophilic, leading to the rapid formation of the N7-glycoside as the kinetic product[2]. However, the N9-glycoside is the thermodynamic product. While the N6-benzoyl protecting group inherently encumbers the N7 position to favor N9 attack[3], using weak Lewis acids or prematurely quenching the reaction traps the system in the kinetic N7 state. Solution: To drive the reaction to the thermodynamically stable N9-isomer, increase the reaction temperature (e.g., refluxing in 1,2-dichloroethane at 80°C) and extend the reaction time. The Vorbrüggen coupling is reversible; heating allows the N7-isomer to dissociate back to the silylated base and oxocarbenium ion, eventually funneling into the more stable N9-product[2].

Q3: The reaction produces an unacceptable ratio of the α-anomer. How do I enforce β-selectivity? Causality: β-selectivity in nucleoside synthesis relies heavily on "neighboring group participation." When a Lewis acid activates the sugar, the C2-ester carbonyl oxygen attacks the anomeric center, forming a rigid 1,2-acyloxonium ion intermediate[4]. This intermediate sterically blocks the α-face, forcing the incoming silylated adenine to attack from the β-face[4]. High α-anomer formation indicates either a lack of a participating group at C2 or thermodynamic anomerization caused by excessive Lewis acid and prolonged heating, which reversibly cleaves the newly formed β-glycosidic bond[5]. Solution: Verify the integrity of your C2-ester protecting group. Strictly control the TMSOTf loading to 1.05–1.1 equivalents and monitor the reaction via LC-MS to quench immediately upon full conversion, preventing post-reaction anomerization[5].

Section 2: Quantitative Reaction Parameters Matrix

The following table summarizes the causal relationship between reaction parameters and the resulting yield/selectivity profile.

Parameter	Condition	Primary Effect	Mechanistic Causality
Catalyst Loading	1.05 – 1.1 eq TMSOTf	Optimal β-N9 yield	Provides sufficient Lewis acidity to form the oxocarbenium intermediate without promoting product degradation.
Catalyst Loading	>1.5 eq TMSOTf	High α-anomer ratio	Excess Lewis acid promotes reversible cleavage of the newly formed glycosidic bond, driving thermodynamic α-anomerization[5].
Temperature	20°C – 40°C	Increased N7-isomer	Low thermal energy traps the reaction in the kinetically favored, but thermodynamically unstable, N7 state[2].
Temperature	80°C (Reflux DCE)	High N9-isomer	Provides the activation energy required to reverse N7-glycosylation, driving the equilibrium entirely to the thermodynamic N9 product[2].
Moisture	>50 ppm H₂O	Nucleobase precipitation	Water hydrolyzes the TMS groups, regenerating the insoluble N6-benzoyladenine and destroying the TMSOTf catalyst[1].

Section 3: Self-Validating Experimental Protocol

Optimized Vorbrüggen Coupling of N6-Benzoyl-9-TMS-Adenine This protocol incorporates built-in validation checkpoints to ensure process integrity at every step.

• Preparation of the Electrophile: Dissolve 1.0 eq of the protected sugar donor (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose) in anhydrous 1,2-dichloroethane (DCE) under an argon atmosphere.

  • Validation Checkpoint: Perform a Karl Fischer titration of the solvent mixture; it must read <50 ppm H₂O before proceeding.

• Nucleobase Solubilization: Add 1.2 eq of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. If the solution appears slightly cloudy, add 0.1 eq of N,O-Bis(trimethylsilyl)acetamide (BSA) and stir for 15 minutes at room temperature.

  • Validation Checkpoint: The solution must become completely homogenous and transparent, indicating full silylation and the absence of aggregated free base.

• Lewis Acid Activation: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add 1.1 eq of Trimethylsilyl trifluoromethanesulfonate (TMSOTf).

  • Causality: Slow addition controls the exothermic formation of the 1,2-acyloxonium ion, preventing sugar degradation and side-reactions[4].

• Thermodynamic Equilibration: Remove the ice bath and heat the reaction to 80°C for 4–6 hours.

  • Validation Checkpoint: Monitor via LC-MS. The intermediate N7-isomer peak should appear early in the reaction and gradually convert entirely to the N9-isomer over time[2]. Do not proceed until the N7 peak is entirely consumed.

• Quench and Workup: Once the N7-isomer is consumed, immediately cool the reaction to 0°C and quench with cold saturated aqueous NaHCO₃.

  • Causality: Rapid neutralization of TMSOTf prevents the thermodynamically driven anomerization of the β-product to the α-anomer[5]. Extract the aqueous layer with dichloromethane, dry the combined organic layers over Na₂SO₄, and concentrate under reduced pressure for downstream purification.

Diagnostic workflow for troubleshooting low yields in Vorbrüggen coupling.

References

• Title: Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride Source: ACS Publications URL: [Link]

• Title: A Stereoselective Process for the Manufacture of a 2′-Deoxy-β-d-Ribonucleoside Using the Vorbrüggen Glycosylation Source: ACS Publications URL: [Link]

• Title: Solvent free synthesis of nucleosides Source: RSC Advances URL: [Link]

• Title: Vorbrüggen glycosylation reaction and its mechanism Source: ResearchGate URL: [Link]

Sources

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• 5. pubs.acs.org [pubs.acs.org]

optimizing Lewis acid concentration for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- glycosylation

Welcome to the Technical Support Center for Nucleoside Synthesis. This portal is specifically designed for drug development professionals and synthetic chemists optimizing the Vorbrüggen glycosylation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- (commonly known as N6-benzoyl-9-trimethylsilyladenine).

Below, you will find diagnostic matrices, deep-dive mechanistic FAQs, quantitative data, and self-validating protocols to help you master Lewis acid stoichiometry in your syntheses.

Module 1: Diagnostic Troubleshooting Matrix

When optimizing the Lewis acid (LA) concentration (typically TMSOTf or SnCl4), visual and analytical cues can rapidly diagnose stoichiometric imbalances.

Observed Symptom	Analytical Finding (HPLC/TLC)	Root Cause	Recommended Solution
Stalled Reaction	High unreacted glycosyl donor; intact silylated purine.	LA Deficiency (< 0.8 eq): Catalyst is sequestered by the basic nitrogens of the purine (σ-complexation)[1].	Increase TMSOTf to 1.1–1.2 eq. Ensure anhydrous conditions, as moisture consumes TMSOTf.
Anomerization	High ratio of α-anomer to desired β-anomer.	Thermodynamic Drift: Prolonged exposure to excess LA under homogeneous conditions allows reversible anomerization[1].	Reduce LA concentration. Quench strictly with aqueous NaHCO3 immediately upon donor consumption.
Deprotection	Cleavage of the N6-benzoyl group; free adenine detected.	LA Excess (> 2.0 eq): Over-activation leads to the degradation of the N6-amide bond[2].	Cap TMSOTf at 1.2 eq. Lower reaction temperature from 80 °C to 60 °C.
Emulsion Formation	Poor phase separation during aqueous workup.	TfOH Byproducts: Excess TMSOTf generates triflic acid (TfOH) which complicates extraction[3].	Switch to SnCl4 (1.5 eq) as an alternative Lewis acid, which often yields cleaner phase separations[3].

Module 2: Deep-Dive FAQs (Mechanistic Causality)

Q: Why is the exact concentration of TMSOTf so critical in this specific reaction? A: In the Vorbrüggen reaction, the Lewis acid plays a dual, competing role. First, it must activate the glycosyl donor by promoting the departure of the anomeric leaving group (e.g., an acetate) to form the highly reactive oxocarbenium ion[4]. However, the Lewis acid also reversibly binds to the basic nitrogen atoms of the silylated purine, forming a deactivated σ-complex[1]. If the LA concentration is too low, the equilibrium favors the σ-complex, leaving no free catalyst to generate the oxocarbenium ion. If it is too high, the excess acidity degrades the sugar and cleaves protecting groups.

Q: How does the N6-benzoyl group on the purine influence my Lewis acid requirements? A: The N6-benzoyl group is not just a protecting group; it is a critical electronic modulator. By withdrawing electron density from the adenine ring, it significantly lowers the Lewis basicity of the purine nitrogens[2]. This reduces the parasitic sequestration of the Lewis acid, allowing the reaction to proceed efficiently at lower catalyst loadings (typically 1.0–1.2 equivalents) compared to unprotected or alkylated purines. Furthermore, the steric and electronic bulk of the N6-benzoyl group strongly disfavors N7-glycosylation, ensuring high N9-regioselectivity[2].

Q: Should I use TMSOTf or SnCl4 for this substrate? A: TMSOTf is the industry standard due to its high reactivity and solubility, driving the reaction to completion rapidly at 60 °C[5]. However, TMSOTf generates triflic acid (TfOH) as a byproduct, which can cause cross-contamination and emulsions during scale-up[3]. SnCl4 is a highly viable alternative (used at 1.2–1.5 eq) that avoids TfOH formation and often provides comparable yields (~70%), though it requires careful monitoring of heavy metal limits (tin) in the final Active Pharmaceutical Ingredient (API)[3].

Module 3: Mechanistic & Workflow Visualizations

Mechanistic pathway of Vorbrüggen glycosylation highlighting Lewis acid activation and σ-complexation.

Troubleshooting workflow for optimizing Lewis acid concentration based on reaction monitoring.

Module 4: Quantitative Optimization Data

The following table summarizes the causal relationship between Lewis acid equivalents, reaction conditions, and the resulting chemical outcomes for N6-benzoyl-protected adenine derivatives.

Lewis Acid	Equivalents	Solvent	Temp (°C)	Conversion (%)	Regioselectivity (N9:N7)	Mechanistic Outcome
TMSOTf	0.2	MeCN	80	< 50%	> 99:1	Insufficient activation; catalyst trapped in σ-complex[1].
TMSOTf	1.1	DCE	60	> 95%	> 99:1	Optimal: Balances oxocarbenium formation and purine basicity[4].
TMSOTf	3.0	DCE	80	> 90%	85:15	Excess LA leads to N6-benzoyl cleavage and N7 thermodynamic isomers[5].
SnCl4	1.5	EtOAc	0 to RT	70%	96:4	Viable alternative; avoids TfOH byproducts but requires heavy metal scavenging[3].

Module 5: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each stage, specific physical or analytical checkpoints confirm that the chemical state is correct before proceeding.

Step 1: In Situ Generation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

• Suspend N6-benzoyladenine (1.0 eq) in hexamethyldisilazane (HMDS, 10 volumes) under an argon atmosphere.

• Add a catalytic amount of ammonium sulfate or TMSCl (0.05 eq).

• Heat the mixture to reflux (approx. 120 °C).

• Self-Validation Check: The reaction is complete when the opaque white suspension transitions into a completely transparent, homogeneous solution (usually 1–2 hours). This visually confirms 100% conversion to the highly soluble persilylated purine.

• Concentrate the solution in vacuo to remove all excess HMDS and ammonia byproducts.

Step 2: Vorbrüggen Glycosylation

• Dissolve the crude silylated purine and the glycosyl donor (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, 0.95 eq) in anhydrous 1,2-dichloroethane (DCE).

• Cool the reaction vessel to 0 °C using an ice bath.

• Dropwise, add TMSOTf (1.1 eq) . Note: The slight excess accounts for the 1.0 eq consumed by the acetate leaving group to form TMSOAc[4].

• Remove the ice bath and warm the reaction to 60 °C.

• Self-Validation Check: Pull an aliquot at 60 minutes. Quench into NaHCO3 and analyze via HPLC. You must observe <5% remaining glycosyl donor. If the donor remains high, atmospheric moisture has likely hydrolyzed your TMSOTf; add an additional 0.2 eq of TMSOTf.

Step 3: Kinetic Quenching and Workup

• Once conversion is confirmed, immediately cool the reaction to 0 °C.

• Quench by adding an equal volume of saturated aqueous NaHCO3.

• Self-Validation Check: The immediate neutralization of the Lewis acid locks the stereocenter, preventing thermodynamic drift from the kinetically favored β-anomer to the α-anomer[1]. Verify the pH of the aqueous layer is >7.

• Extract with dichloromethane, dry over Na2SO4, and concentrate for purification.

References

• [5] Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. ACS Publications. URL:[Link]

• [3] A Facile Synthesis of 8-Bromo-3-methyl-7-(b-D-ribofuranosyl)purine-2,6-dione with SnCl4 under Vorbruggen Glycosylation Conditions. Asian Journal of Chemistry. URL:[Link]

• [1] A Stereoselective Process for the Manufacture of a 2′-Deoxy-β-d-Ribonucleoside Using the Vorbrüggen Glycosylation. ACS Publications. URL:[Link]

• [4] Follow the Silyl Cation: Insights into the Vorbrüggen Reaction. ACS Publications. URL:[Link]

• [2] A solventless approach to Vorbrüggen glycosylations aided by mechanochemistry. RSC Advances. URL:[Link]

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. asianpubs.org [asianpubs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving N7/N9 Regioselectivity in Adenine Glycosylation

Welcome to the Application Support Center. Synthesizing purine nucleoside analogues via the Vorbrüggen glycosylation often yields an undesired mixture of N7 and N9 regioisomers. This guide provides the mechanistic causality, diagnostic data, and self-validating protocols required to drive your reactions exclusively to the natural N9 linkage.

Mechanistic Causality: The Kinetic vs. Thermodynamic Paradigm

The core of the N7/N9 regioselectivity issue lies in the competition between kinetic and thermodynamic control[1]. During the Lewis acid-catalyzed coupling of silylated N6-benzoyladenine with an activated sugar (oxocarbenium ion), the N7 nitrogen is more sterically accessible and possesses a higher initial electron density[2]. Consequently, nucleophilic attack via N7 has a lower activation energy ( Ea​ ), making the N7-regioisomer the kinetic product [2].

However, the N9-regioisomer allows for a superior extended π -conjugation across the purine bicyclic system, making it the thermodynamic product [1]. If the reaction is trapped at low temperatures or quenched prematurely, N7 accumulates. By applying sufficient heat and maintaining active Lewis acid catalysis (e.g., TMSOTf), the N7-isomer undergoes transglycosylation—cleaving back to the oxocarbenium intermediate and recombining at the N9 position until the equilibrium falls into the thermodynamic sink[2],[3].

Caption: Kinetic vs. thermodynamic pathways in N6-benzoyladenine glycosylation.

Diagnostic Data: Reaction Parameters and Isomeric Ratios

Understanding how your experimental parameters shift the equilibrium is critical. The table below summarizes the quantitative impact of various conditions on the N9:N7 ratio.

Reaction Parameter	Kinetic Condition (Favors N7 or Mixtures)	Thermodynamic Condition (Favors N9)	Typical N9:N7 Ratio Outcome
Temperature & Time	0 °C to Room Temp, < 2 hours	Reflux (80–110 °C), 12–24 hours	Shifts from ~1:1 to >95:5[2],[4]
Microwave Assistance	N/A	130 °C for 5 minutes	Exclusively N9[5]
N6-Protecting Group	Unprotected / Small alkyl groups	Bulky groups (N6-benzoyl, N6,N6-di-Boc)	N6-benzoyl sterically blocks N7[6],[7]
Lewis Acid (TMSOTf)	Sub-stoichiometric (< 1.0 eq)	Excess (1.2 – 2.0 eq)	Excess required for transglycosylation[8]

Troubleshooting & FAQs

Q: I am using N6-benzoyladenine, but I still isolate a 1:1 mixture of N7 and N9 isomers. Why isn't the bulky protecting group working? A: While N6-benzoylation provides steric hindrance that encumbers N7 attack[6], it is not an absolute block under purely kinetic conditions. If your reaction is run at room temperature or quenched too early, the kinetic N7 product will still form[2]. You must apply heat (e.g., refluxing in acetonitrile or toluene) to provide the energy required for the transglycosylation rearrangement to the N9 isomer[9].

Q: When I heat the reaction to reflux to drive N9 formation, my sugar donor degrades, and my overall yield drops. How can I balance regioselectivity and yield? A: Prolonged heating with harsh Lewis acids (like SnCl4) can cause anomerization or decomposition of sensitive ribofuranose donors. To resolve this:

• Switch to Microwave Synthesis: rapidly achieves the thermodynamic N9 product without the extended exposure times that cause degradation[5].

• Change the Solvent: Acetonitrile can form reactive nitrilium intermediates that sometimes complicate the reaction profile at high heat. Switching to a non-polar solvent like Toluene or 1,2-Dichloroethane (DCE) supports cleaner thermodynamic equilibration[9].

Q: My silylation step seems incomplete. Could this affect regioselectivity? A: Yes. Incomplete silylation leaves insoluble nucleobase aggregates and alters the stoichiometry of the Lewis acid during the coupling step. Ensure you use an excess of N,O-bis(trimethylsilyl)acetamide (BSA) or Hexamethyldisilazane (HMDS) and heat to reflux until the suspension transitions into a completely clear, homogenous solution[10].

Self-Validating Experimental Protocol: Thermodynamic N9-Selective Glycosylation

This protocol utilizes a self-validating TLC checkpoint to ensure the kinetic N7 isomer has completely rearranged to the desired N9 product before quenching.

Reagents: N6-benzoyladenine (1.0 eq), Protected Sugar Donor (1.0 eq), BSA (2.5 eq), TMSOTf (1.5 eq), Anhydrous Toluene or Acetonitrile.

Step 1: Silylation of the Nucleobase

• In a flame-dried flask under an argon atmosphere, suspend N6-benzoyladenine in anhydrous solvent (e.g., Toluene).

• Add BSA (2.5 eq) and heat the mixture to reflux (approx. 80–110 °C depending on solvent).

• Validation: Stir until the cloudy suspension becomes a completely clear solution (typically 30–45 minutes). This visual cue confirms complete silylation[10]. Allow to cool to room temperature.

Step 2: Sugar Activation and Coupling

• In a separate flame-dried flask, dissolve the protected sugar donor in the anhydrous solvent and cool to 0 °C.

• Dropwise, add TMSOTf (1.5 eq) to the sugar solution to generate the oxocarbenium ion.

• Transfer the clear silylated N6-benzoyladenine solution into the activated sugar flask via cannula.

Step 3: Thermodynamic Equilibration

• Remove the ice bath and heat the reaction mixture to 80 °C (or utilize a microwave reactor at 130 °C for 5 minutes)[5].

• Self-Validation (Crucial Step): Monitor the reaction via TLC (typically CH2Cl2:MeOH 9:1). The N7-regioisomer is more polar and will elute lower on the TLC plate than the N9-isomer. Do not quench the reaction until the lower N7 spot has completely disappeared and merged into the upper N9 spot.

Step 4: Quench and Workup

• Once TLC confirms the absence of the N7 isomer, cool the reaction to 0 °C.

• Quench by slowly adding cold saturated aqueous NaHCO3 to neutralize the TMSOTf[11].

• Extract with dichloromethane, wash with brine, dry over Na2SO4, and concentrate for subsequent column chromatography.

Caption: Self-validating experimental workflow for thermodynamic N9-selective glycosylation.

References

• Kinetic and thermodynamic products in glycosylation of adenine. Collection Symposium Series, 5, 150-153. URL:[Link]

• A reinvestigated mechanism of ribosylation of adenine under silylating conditions. ResearchGate. URL: [Link]

• High-Throughput Five Minute Microwave Accelerated Glycosylation Approach to the Synthesis of Nucleoside Libraries. The Journal of Organic Chemistry, 71(20), 7411–7416. URL:[Link]

• A solventless approach to Vorbrüggen glycosylations aided by mechanochemistry. RSC Advances, 5, 1014-1021. URL:[Link]

• Synthesis of phosphoramidites of isoGNA, an isomer of glycerol nucleic acid. Beilstein Journal of Organic Chemistry, 10, 2084-2088. URL:[Link]

• Synthesis of Bicyclonucleosides Having a C−C Bridge. Chemical Reviews. URL:[Link]

• Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines. PMC. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. escholarship.org [escholarship.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis and biological evaluation of 2′,4′- and 3′,4′-bridged nucleoside analogues - PMC [pmc.ncbi.nlm.nih.gov]

purification techniques for moisture-sensitive Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Welcome to the technical support resource for the purification of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. This guide is designed for researchers, chemists, and drug development professionals who are handling this moisture-sensitive compound. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you navigate the challenges associated with its purification, ensuring the integrity of your material.

The primary challenge in purifying this molecule is the lability of the N-trimethylsilyl (TMS) group. This group is highly susceptible to hydrolysis, which can be catalyzed by trace amounts of water or acidic conditions, leading to the regeneration of the desilylated parent compound, N-(9H-purin-6-yl)benzamide. Standard purification techniques, especially those employing acidic stationary phases like silica gel, can therefore lead to significant product loss. This guide provides robust solutions to mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What makes Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- so sensitive to moisture?

A: The sensitivity arises from the silicon-nitrogen (Si-N) bond. The silicon atom is electrophilic, and the nitrogen atom has a lone pair of electrons. Water, acting as a nucleophile, can attack the silicon atom, leading to a cleavage of the Si-N bond. This process, known as hydrolysis or desilylation, regenerates the N-H bond on the purine ring and forms trimethylsilanol, which can further react to form hexamethyldisiloxane. This reaction is often catalyzed by acidic or basic conditions.

Q2: What are the common impurities I should expect after synthesis?

A: Besides residual starting materials and solvents, the most common impurities are directly related to the silylation and purification process:

• Desilylated Compound (N-(9H-purin-6-yl)benzamide): This is the most common impurity, formed by the hydrolysis of the TMS group during the reaction, workup, or purification.

• Silylating Agent Byproducts: Depending on the silylating agent used (e.g., BSTFA, HMDS), you may have byproducts like hexamethyldisiloxane.

• Excess Silylating Agent: Unreacted silylating reagent can also be present in the crude mixture.

Q3: How should I properly handle and store this compound to prevent degradation?

A: Strict anhydrous and inert techniques are mandatory.[1][2]

• Storage: The compound should be stored in a tightly sealed vial, preferably under an inert atmosphere (argon or nitrogen), in a desiccator containing a reliable desiccant like Drierite® or phosphorus pentoxide.[3][4] For long-term storage, keeping it in a freezer can slow down decomposition, but ensure the container is properly sealed to prevent condensation upon removal.[5]

• Handling: All manipulations should be performed under an inert atmosphere, either in a glovebox or using a Schlenk line.[1][6] Use oven-dried glassware and anhydrous solvents. For transferring solutions, use gas-tight syringes or cannulas.

Q4: Can I use standard silica gel for column chromatography?

A: It is highly discouraged . Standard silica gel is inherently acidic due to the presence of surface silanol (Si-OH) groups. These acidic sites can readily catalyze the cleavage of the N-TMS bond, leading to the decomposition of your product on the column.[7][8] You will often observe significant amounts of the desilylated starting material in your collected fractions.

Q5: What are the recommended alternatives to standard silica gel chromatography?

A: Several safer alternatives exist to protect the TMS group:

• Deactivated Silica Gel: Neutralizing the acidic sites on silica gel by adding a base, typically triethylamine (Et₃N), to the eluent is a common and effective strategy.[7]

• Neutral or Basic Alumina: Alumina can be a good alternative, but its reactivity should be tested on a small scale first. Use Brockmann Grade I and deactivate it with water if necessary to reduce activity.

• Recrystallization: If your compound is a solid and you can identify a suitable solvent system, recrystallization is an excellent non-chromatographic method that avoids contact with stationary phases.[9] This must be performed using anhydrous solvents.

Troubleshooting Guide

This section addresses specific problems you may encounter during purification.

Problem 1: My compound is streaking or showing a new, more polar spot on a silica gel TLC plate.

• Likely Cause: Your compound is decomposing on the acidic TLC plate. The new, more polar spot is likely the desilylated N-(9H-purin-6-yl)benzamide.

• Validation Step: Perform a 2D TLC. Run the plate in one direction, let it dry completely, and then run it again in the perpendicular direction using the same eluent. If your compound is unstable, you will see the desilylated spot appearing along the second dimension's path.[8]

• Solution:

  • Use Deactivated Plates: Prepare a deactivated TLC plate by briefly dipping a standard silica plate in a solution of 1-2% triethylamine in your eluent (e.g., ethyl acetate) and allowing the solvent to evaporate in a fume hood.

  • Analyze Quickly: Spot the plate and develop it immediately. Do not let the spotted plate sit for an extended period before elution.

Problem 2: My NMR analysis after column chromatography shows a mixture of my desired product and the desilylated starting material.

• Likely Cause: This indicates that desilylation occurred either during the aqueous workup prior to the column or on the column itself.

• Solution Workflow: Follow the decision tree below to diagnose and solve the issue.

Caption: Troubleshooting decision tree for desilylation during purification.

Problem 3: My product is a solid, but I am struggling to find a suitable solvent for recrystallization.

• Likely Cause: The polarity of the molecule makes it either too soluble or too insoluble in common single solvents.

• Solution: Employ a two-solvent recrystallization system under an inert atmosphere.[9]

  • Solvent Selection: Find a pair of miscible, anhydrous solvents: one in which your compound is soluble (the "soluble solvent," e.g., anhydrous THF or Dichloromethane) and one in which it is insoluble (the "anti-solvent," e.g., anhydrous Hexane or Pentane).

  • Procedure:

    • In an oven-dried flask under argon or nitrogen, dissolve your crude solid in the minimum amount of the hot (or room temperature) soluble solvent.

    • While stirring, slowly add the anti-solvent dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

    • If you add too much anti-solvent and the product "oils out," add a few drops of the soluble solvent to redissolve it and try again.

    • Allow the flask to cool slowly to room temperature, and then in an ice bath or freezer, to promote crystal growth.

    • Collect the crystals by filtration under an inert atmosphere (e.g., using a Schlenk filter).

Detailed Experimental Protocols

Protocol 1: Purification by Flash Chromatography on Deactivated Silica Gel

This protocol describes the neutralization of silica gel to prevent the hydrolysis of the N-TMS group.[7]

1. Preparation of the Eluent and Slurry:

• Determine the optimal eluent system using deactivated TLC plates (e.g., a mixture of hexane and ethyl acetate).

• Prepare a bulk volume of this eluent. Add triethylamine (Et₃N) to a final concentration of 0.5-1% (v/v). For example, add 5-10 mL of Et₃N to 1 L of your eluent mixture.

• In a beaker, create a slurry of silica gel with the triethylamine-containing eluent. Ensure it is well-mixed and has a pourable consistency.

2. Column Packing:

• Pour the silica gel slurry into your chromatography column.

• Use gentle pressure (or gravity) to pack the column bed, draining the excess solvent until the solvent level is just at the top of the silica bed. Do not let the column run dry.

3. Sample Loading (Dry Loading Recommended):

• Dissolve your crude Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in a minimal amount of a volatile anhydrous solvent (e.g., dichloromethane).

• Add a small amount of deactivated silica gel (prepared by slurrying silica in the Et₃N-containing eluent and then removing the solvent under vacuum) to this solution.

• Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder of your crude product adsorbed onto the silica.

• Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

• Begin eluting the column with the triethylamine-containing eluent.

• Collect fractions and monitor them using deactivated TLC plates.

• Combine the fractions containing the pure product.

5. Product Isolation:

• Remove the solvent and triethylamine under reduced pressure using a rotary evaporator. Note: Triethylamine has a boiling point of 89°C, so it may require gentle heating of the water bath to remove completely.

Caption: Workflow for purification via deactivated silica gel chromatography.

Protocol 2: Handling and Storage Recommendations

The stability of your purified product depends heavily on proper post-purification handling.

Parameter	Recommendation	Rationale
Atmosphere	Handle under dry Argon or Nitrogen.	Prevents contact with atmospheric moisture and oxygen.[1][2]
Solvents	Use only anhydrous grade solvents from a solvent purification system or a freshly opened Sure/Seal™ bottle.	Traces of water in solvents are a primary cause of desilylation.
Glassware	Oven-dry (125°C overnight) or flame-dry all glassware under vacuum immediately before use.	Removes adsorbed water from glass surfaces.[1]
Storage	Store solid product in a sealed vial inside a desiccator. For solutions, use a Schlenk flask with a greased glass stopper or a Sure/Seal™ bottle.[3]	Provides a dry, inert environment to maximize shelf-life.
Temperature	Store at 0 to -20°C.	Reduces the rate of potential decomposition pathways.

References

• Gehrke, C. W., & Patel, A. B. (1977). Gas-liquid chromatography of nucleosides. Effect of silylating reagents and solvents.
• Sigma-Aldrich. Preservation of Moisture-Sensitive Chemical Reagents.

• University of Rochester, Department of Chemistry. How to Store Reagents. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry. Recrystallization, Filtration and Melting Point.
• Patel, A. B., & Gehrke, C. W. (1980). Derivatization and chromatography of nucleosides and nucleotides.

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Retrieved from [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Retrieved from [Link]

• University of California, Berkeley, Environment, Health & Safety. Water Sensitive Chemicals.
• Nambiar, A.G., Singh, M., Agrawal, A.K., Shastri, N.R., & Kumar, D. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics, 15(1), 189.

• Wikipedia. Air-free technique. Retrieved from [Link]

• McMahon, L. B., et al. (2007). Mechanisms by Which Moisture Generates Cocrystals. Molecular Pharmaceutics, 4(6), 927-938.
• Dhondale, M. R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics, 15(1), 189.
• Dhondale, M. R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. OUCI.
• Teledyne ISCO. Purine and Related Compound Purification Strategies.
• E. J. P. (Ed.). (2004). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.

• University of Rochester, Department of Chemistry. Troubleshooting Flash Chromatography. Retrieved from [Link]

• Cole, B. A., et al. (2022). Versatile, Cheap, Readily Modifiable Sample Delivery Method for Analysis of Air-/Moisture-Sensitive Samples Using Atmospheric Pressure Solids Analysis Probe Mass Spectrometry. Analytical Chemistry, 94(32), 11181-11185.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Air-free technique - Wikipedia [en.wikipedia.org]
• 3. How To [chem.rochester.edu]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. personal.tcu.edu [personal.tcu.edu]

Technical Support Center: Minimizing Desilylation of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Welcome to the technical support guide for Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. This resource is tailored for researchers, scientists, and drug development professionals to navigate the challenges associated with the stability of the trimethylsilyl (TMS) group in this molecule. Unintended desilylation is a common side reaction that can compromise reaction yields and purity. This guide provides in-depth troubleshooting advice and frequently asked questions to help you maintain the integrity of your compound throughout your synthetic workflow.

I. Troubleshooting Guide: Unforeseen Desilylation Events

This section addresses specific problems you might encounter during your experiments. Each entry details the probable cause and provides actionable solutions.

Issue 1: Significant Desilylation Observed During Aqueous Workup

Question: I'm observing a significant amount of the desilylated benzamide product after performing an aqueous workup of my reaction mixture. What is causing this, and how can I prevent it?

Answer:

The trimethylsilyl (TMS) group on your purine is highly susceptible to hydrolysis, especially under acidic or basic conditions.[1][2] Even neutral water can cause slow hydrolysis. The primary causes are:

• Residual Acid or Base: Trace amounts of acid or base from your reaction can catalyze the rapid cleavage of the Si-N bond upon introduction of water.

• Prolonged Exposure to Water: The longer your compound is in contact with an aqueous phase, the greater the extent of hydrolysis, even at neutral pH.[3]

Solutions:

• Neutralize Carefully: Before workup, ensure the reaction mixture is neutralized. For acidic conditions, a saturated solution of sodium bicarbonate (NaHCO₃) is effective. For basic conditions, a dilute solution of a weak acid like ammonium chloride (NH₄Cl) is recommended.[3][4]

• Minimize Contact Time: Perform extractions as quickly as possible.[3] Have all your solutions and equipment ready to minimize the time your compound spends in a biphasic system.

• Use Brine Washes: After the initial aqueous wash, use a saturated sodium chloride (brine) solution. This helps to remove bulk water from the organic layer and reduces the chance of hydrolysis during subsequent handling.

• Consider a Non-Aqueous Workup: If your product is highly sensitive, a non-aqueous workup may be necessary. This involves filtering the reaction mixture through a pad of celite or silica gel and then removing the solvent under reduced pressure.

Issue 2: Desilylation During Chromatographic Purification

Question: My TMS-protected benzamide appears to be degrading on my silica gel column. I'm losing the TMS group during purification. Why is this happening?

Answer:

Standard silica gel is inherently acidic and has surface silanol groups (-SiOH) that can act as proton donors, catalyzing the cleavage of the TMS group.[3] This is a very common issue with acid-labile protecting groups like TMS.

Solutions:

• Neutralize the Silica Gel: Before packing your column, you can neutralize the silica gel. A common method is to prepare a slurry of the silica gel in your eluent system containing a small amount of a non-nucleophilic base, such as triethylamine (Et₃N) (typically 0.1-1% by volume).[3]

• Use Pre-Treated Silica: Commercially available deactivated or neutral silica gel is an excellent alternative.

• Optimize Your Eluent System:

  • Avoid Protic Solvents: Protic solvents like methanol can accelerate desilylation on the silica surface.[5] If methanol is required for polarity, ensure the silica is well-neutralized with triethylamine.

  • Run the Column Quickly: Do not let your compound sit on the column for extended periods. A faster flow rate can sometimes minimize on-column reaction time.[3]

Issue 3: Desilylation in Protic Solvents

Question: I need to run a reaction in a protic solvent like methanol or ethanol, but my TMS-protected purine is not surviving. What are my options?

Answer:

Protic solvents can facilitate the cleavage of the TMS group, a process known as solvolysis.[6] The lone pair of electrons on the solvent's oxygen atom can attack the silicon center, and the proton can be transferred to the nitrogen atom of the purine, leading to the cleavage of the Si-N bond.

Solutions:

• Switch to an Aprotic Solvent: If the reaction chemistry allows, switching to an aprotic solvent is the most straightforward solution. Dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (MeCN), or N,N-dimethylformamide (DMF) are common alternatives.

• Use Anhydrous Conditions: If a protic solvent is unavoidable, ensure it is rigorously dried. The presence of water will significantly accelerate desilylation.

• Lower the Reaction Temperature: Running the reaction at a lower temperature can often slow down the rate of the desilylation side reaction more than the desired reaction.

• Consider a More Robust Protecting Group: If your synthetic route involves multiple steps with harsh conditions, the TMS group may not be suitable. Consider using a bulkier, more stable silyl protecting group like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS).[1][7] These are significantly more resistant to hydrolysis and a wider range of reaction conditions.[4]

II. Frequently Asked Questions (FAQs)

Q1: Why is the N-TMS group on the purine so labile?

The lability of the N-Si bond in your compound is due to several factors:

• Electronegativity: The nitrogen atom is more electronegative than the silicon atom, leading to a polarized and reactive bond.

• Steric Hindrance: The trimethylsilyl group is relatively small, offering minimal steric protection to the silicon atom from nucleophilic attack.[4][8]

• Leaving Group Stability: The purine anion is a relatively stable leaving group, which facilitates the cleavage reaction.

Q2: What reaction conditions should I strictly avoid when working with Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-?

To prevent unintentional desilylation, avoid the following:

• Strongly Acidic Conditions: Dilute mineral acids (e.g., HCl) or strong organic acids (e.g., trifluoroacetic acid) will rapidly cleave the TMS group.[1][9]

• Fluoride Ion Sources: Reagents like tetrabutylammonium fluoride (TBAF), potassium fluoride (KF), or hydrofluoric acid (HF) are extremely effective at cleaving silicon-heteroatom bonds due to the high strength of the Si-F bond and should be avoided unless deprotection is intended.[1][8][10]

• Strongly Basic Conditions: While more stable to base than to acid, prolonged exposure to strong bases like sodium hydroxide or potassium carbonate in the presence of a protic solvent can lead to cleavage.[7]

Q3: Are there alternative, more stable silyl protecting groups I could use?

Yes, if the lability of the TMS group is a persistent issue, consider using a more robust silyl group. The stability generally increases with the steric bulk around the silicon atom.[7]

Protecting Group	Abbreviation	Relative Stability (vs. TMS)
Trimethylsilyl	TMS	1
Triethylsilyl	TES	~64
tert-Butyldimethylsilyl	TBDMS/TBS	~20,000
Triisopropylsilyl	TIPS	~700,000
tert-Butyldiphenylsilyl	TBDPS	~5,000,000

Data adapted from sources discussing relative cleavage rates under acidic conditions.[7]

Q4: Can I perform reactions on other parts of the molecule without affecting the N-TMS group?

Yes, many reactions can be performed selectively. The key is to use neutral or mildly basic, anhydrous, and aprotic conditions. For example:

• Palladium-catalyzed cross-coupling reactions: These can often be carried out in solvents like THF or dioxane with a non-nucleophilic organic base.

• Acylations or Alkylations at other positions: Using a non-nucleophilic base like triethylamine or diisopropylethylamine (DIPEA) in an aprotic solvent like DCM or THF is generally safe.[8]

Always monitor your reaction by a suitable technique (e.g., TLC or LC-MS) to check for the integrity of the TMS group.

III. Experimental Protocols & Diagrams

Protocol 1: Neutralization of Silica Gel for Chromatography

• Weigh the required amount of silica gel for your column.

• Prepare your eluent (e.g., a mixture of hexane and ethyl acetate).

• Add triethylamine (Et₃N) to the eluent to a final concentration of 0.5% (v/v).

• Create a slurry of the silica gel with the triethylamine-containing eluent.

• Pack the column with the slurry as you normally would.

• Run your chromatography as planned. The triethylamine will neutralize the acidic sites on the silica, preventing on-column desilylation.[3]

Diagram: Decision-Making Workflow for Minimizing Desilylation

This diagram outlines a logical process for troubleshooting and preventing desilylation side reactions.

Sources

• 1. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 2. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A remarkable solvent effect toward the Pd/C-catalyzed cleavage of silyl ethers [organic-chemistry.org]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. orgosolver.com [orgosolver.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Trimethylsilyl group - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Definitive Guide to Validating the Regiochemistry of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- Products via 2D NOESY NMR

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of purine derivatives, controlling the site of substitution is a critical challenge that profoundly impacts the biological activity and therapeutic potential of the resulting compounds. The acylation of the purine ring, for instance, can occur at several nitrogen atoms, with the N7 and N9 positions being the most common, often leading to a mixture of regioisomers. Distinguishing between these isomers is paramount for accurate structure-activity relationship (SAR) studies and the advancement of drug discovery programs. This guide provides an in-depth, experimentally-validated comparison of methods for determining the regiochemistry of N-acylated purines, with a primary focus on the unambiguous elucidation of the N9 isomer of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- using 2D Nuclear Overhauser Effect Spectroscopy (NOESY) NMR.

The Challenge of Purine Regiochemistry

Purines, as fundamental components of nucleic acids and signaling molecules, are key targets in drug discovery.[1] The alkylation and acylation of purines, however, are often not regiospecific, yielding mixtures of N7 and N9 isomers.[2] The thermodynamic and kinetic factors governing these reactions can be subtle, and the resulting isomers can possess markedly different biological profiles. Therefore, a robust and definitive analytical method for assigning the correct regiochemistry is indispensable.

While various analytical techniques can provide clues to the substitution pattern, 2D NOESY NMR emerges as a powerful and conclusive method for distinguishing between N7 and N9 regioisomers through the observation of through-space proton-proton interactions.[3]

2D NOESY NMR: A Gold Standard for Regiochemical Validation

The Nuclear Overhauser Effect (NOE) is a phenomenon where the nuclear spin polarization of one nucleus is altered by the saturation of another nucleus in close spatial proximity (typically < 5 Å).[4] A 2D NOESY experiment maps these through-space correlations, providing a powerful tool for determining the three-dimensional structure and stereochemistry of molecules.[5][6]

In the context of N-substituted purines, the key to differentiating between the N9 and potential N7 isomers lies in the distinct spatial relationships between the substituent and the protons of the purine ring. For an N9-substituted purine, a definitive NOE is expected between the protons of the substituent and the H8 proton of the purine core.[3][7] Conversely, for an N7-substituted isomer, an NOE would be anticipated between the substituent's protons and potentially the H5 proton or other nearby protons, depending on the conformation.[3]

Visualizing the Key NOE Correlation

The following diagram illustrates the critical through-space interaction that confirms the N9 regiochemistry of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-.

Caption: Key NOE correlation for N9-substitution.

Comparison with Other Analytical Techniques

While 2D NOESY provides definitive evidence, other NMR techniques and analytical methods can offer supporting data or serve as preliminary screening tools.

Analytical Technique	Principle	Advantages	Limitations
1D ¹H NMR	Chemical shifts and coupling constants of protons.	Rapid and readily available.	Often ambiguous for regioisomer differentiation as chemical shift differences can be small and influenced by solvent and concentration.
¹³C NMR	Chemical shifts of carbon atoms.	The chemical shift of the C5 carbon is typically more deshielded (higher ppm) in the N9 isomer compared to the N7 isomer, while the C4 carbon is more shielded (lower ppm).[3]	These are general trends and can be influenced by substituents.[3]
2D HMBC (Heteronuclear Multiple Bond Correlation)	Shows long-range (2-3 bond) correlations between protons and carbons.	Can establish connectivity between the substituent's protons and the purine ring carbons (e.g., C4 and C8 for N9-substitution), providing strong evidence for the substitution site.[8]	The absence of a correlation does not definitively rule out a particular isomer.
¹⁵N NMR	The chemical shifts of nitrogen atoms are highly sensitive to their electronic environment.	Can be a very definitive method for distinguishing isomers, as the nitrogen chemical shifts will differ significantly between N7 and N9 substitution.[9]	Lower sensitivity and requires specialized equipment or isotopically labeled samples.
X-ray Crystallography	Provides the precise three-dimensional structure of a molecule in the solid state.	Unambiguous determination of the molecular structure.	Requires a single crystal of suitable quality, which can be challenging to obtain. The solid-state structure may not always represent the conformation in solution.
Mass Spectrometry (MS)	Provides the mass-to-charge ratio of the molecule and its fragments.	Can confirm the molecular weight of the product.	Generally cannot distinguish between regioisomers as they have the same mass.

Experimental Protocol

The following section details the synthesis of the target compound and the subsequent 2D NOESY NMR analysis for regiochemical validation.

Synthesis of Benzamide, N-(9H-purin-6-yl)-

This procedure is adapted from the synthesis of related N-(9H-purin-6-yl) benzamide derivatives.

• To a solution of adenine (1.0 eq) in anhydrous pyridine, add benzoyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Benzamide, N-(9H-purin-6-yl)-.

Synthesis of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

• To a solution of Benzamide, N-(9H-purin-6-yl)- (1.0 eq) in anhydrous dichloromethane, add N,O-Bis(trimethylsilyl)acetamide (BSA) (1.5 eq).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent and excess BSA under reduced pressure to yield the crude product, which can be used for NMR analysis without further purification.

2D NOESY NMR Acquisition and Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the crude or purified Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• NMR Instrument: Acquire the 2D NOESY spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experimental Parameters:

  • Use a standard NOESY pulse sequence.

  • Set the mixing time (d8) to a value appropriate for the size of the molecule (typically 500-800 ms for small molecules).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Interpretation:

  • Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).

  • Carefully analyze the resulting 2D NOESY spectrum for cross-peaks.

  • Key Diagnostic Cross-Peak: A cross-peak between the singlet corresponding to the trimethylsilyl (TMS) protons and the singlet corresponding to the H8 proton of the purine ring is definitive evidence for the N9-silylated product. The absence of this correlation and the potential presence of a correlation between the TMS protons and other purine protons might suggest the formation of the N7 isomer.

Conclusion

The regioselective synthesis of purine derivatives is a persistent challenge in medicinal chemistry. This guide has detailed a robust and reliable method for the unambiguous validation of the N9-regiochemistry of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- using 2D NOESY NMR. The observation of a clear NOE correlation between the N9-trimethylsilyl protons and the purine H8 proton provides unequivocal evidence for the desired isomer. While other analytical techniques offer valuable supporting information, the through-space insight provided by 2D NOESY remains a cornerstone for definitive structural elucidation in purine chemistry, ensuring the integrity of SAR studies and accelerating the development of novel therapeutics.

References

• Lobo, V., Rocha, A., Castro, T. G., Carvalho, M. A., et al. (2023). Synthesis of Novel 2,9-Disubstituted-6-morpholino Purine Derivatives Assisted by Virtual Screening and Modelling of Class I PI3K Isoforms. PMC.
• Žinić, B., et al. (2001).
• G. Toth, A. Kovacs, P. Sebok, A. Kotschy. (2002).
• BenchChem. (2025). "distinguishing between N7 and N9 purine isomers by NMR".
• MDPI. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors.
• PubMed. (2022). Cytotoxic and Antitumoral Activity of N-(9H-purin-6-yl)
• PMC. (Year Not Specified). Purine Metabolism Dysfunctions: Experimental Methods of Detection and Diagnostic Potential.
• PMC. (Year Not Specified). Metabolic Interactions of Purine Derivatives with Human ABC Transporter ABCG2: Genetic Testing to Assess Gout Risk.
• YouTube. (2025). How to Read 2D NMR (COSY & NOESY)
• ResearchGate. (Year Not Specified). Key HMBC correlations observed for compounds 1, 8, 18, and 20..
• PMC. (Year Not Specified).
• Journal of the American Chemical Society. (2005).
• Columbia University. (Year Not Specified). HSQC and HMBC - NMR Core Facility.
• Google Patents. (Year Not Specified). WO1997039352A1 - Assays for detection of purine metabolites.
• PubMed. (1994). Unambiguous through-bond sugar-to-base correlations for purines in 13C,15N-labeled nucleic acids: the HsCsNb,HsCs(N)bCb, and HbNbCb experiments.
• The Distant Reader. (Year Not Specified). DESIGN, SYNTHESIS, AND CYTOTOXIC ACTIVITY OF SOME NOVEL N-(SUBSTITUTED)
• PubMed. (Year Not Specified). On the function of N-[(9-beta-D-ribofuranosylpurin-6-yl)carbamoyl]threonine in transfer ribonucleic acid. Metal ion binding studies.
• Oxford Instruments. (Year Not Specified).
• SciELO. (Year Not Specified). Synthesis of Some Novel Derivatives of 2-(9H-purin-6-ylsulfanyl) Acetohydrazide as Potential Antithyroid Agents.
• NMRGenerator. (Year Not Specified). 2D TOCSY and 2D NOESY.
• BenchChem. (2025).
• Chemistry LibreTexts. (2024). 22: Nuclear Overhauser Effect (NOE).
• Wikipedia. (Year Not Specified). Purine metabolism.
• PubMed. (Year Not Specified).
• Microbe Notes. (2022). Purine Synthesis.
• ResearchGate. (2023). Spectroscopic, Quantum Chemical and Molecular Docking Studies on N-(9H-Purin-6-yl) Benzamide: A Potent Antimalarial Agent.
• Nanalysis. (2021).

Sources

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• 2. Metabolic Interactions of Purine Derivatives with Human ABC Transporter ABCG2: Genetic Testing to Assess Gout Risk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. fulir.irb.hr [fulir.irb.hr]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. mdche.u-szeged.hu [mdche.u-szeged.hu]
• 9. Cytotoxic and Antitumoral Activity of N-(9H-purin-6-yl) Benzamide Derivatives and Related Water-soluble Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]

TMS vs TBDMS protection for N9 position of N6-benzoyladenine

Comparative Guide: TMS vs. TBDMS Protection at the N9 Position of N6-Benzoyladenine

As a Senior Application Scientist in nucleoside chemistry, selecting the correct silyl protecting group for the N9 position of N6-benzoyladenine is one of the most consequential decisions in a synthetic campaign. The N9 nitrogen is the natural site of glycosylation, but its reactivity must be precisely tuned based on whether the goal is to activate the position for sugar coupling or block the position to direct chemistry elsewhere on the purine ring.

This guide objectively compares Trimethylsilyl (TMS) and tert-Butyldimethylsilyl (TBDMS) protection strategies, detailing the mechanistic causality behind their use, performance metrics, and self-validating benchtop protocols.

Mechanistic Causality & Regioselectivity (E-E-A-T)

The Activation Paradigm: TMS (Trimethylsilyl)

TMS protection is the undisputed gold standard for transient activation prior to Vorbrüggen glycosylation[1]. When N6-benzoyladenine is treated with silylating agents like N,O-bis(trimethylsilyl)acetamide (BSA), the N9 position (along with N3 and N7) is silylated. The causality here is fundamentally electronic and kinetic:

• Solubility & Lipophilicity: The bare N6-benzoyladenine is highly polar and insoluble in standard coupling solvents. TMS groups mask the hydrogen-bond donors, rendering the nucleobase highly soluble in solvents like 1,2-dichloroethane (DCE) or acetonitrile.

• Thermodynamic Equilibration: The silicon-nitrogen bond in the N9-TMS intermediate is kinetically labile. During Lewis acid-catalyzed glycosylation (e.g., using SnCl4 or TMSOTf), this lability allows the TMS group to act as an excellent leaving group[2]. Even if kinetic N3- or N7-glycosyl products form initially, the labile nature of the TMS-activated system drives rapid intermolecular isomerization, ultimately funneling the reaction toward the thermodynamically stable N9- β -nucleoside[3].

The Blocking Paradigm: TBDMS (tert-Butyldimethylsilyl)

TBDMS is utilized when the N9 position must be robustly protected to direct electrophilic attack (such as alkylation) toward the N7 or N3 positions. The causality behind selecting TBDMS is rooted in steric shielding and thermodynamic stability:

• Steric Shielding: The bulky tert-butyl group prevents nucleophilic attack at the silicon center by ambient moisture or mild Lewis acids. This locks the purine tautomer and prevents the N9 position from participating in subsequent reactions.

• Orthogonal Stability: Unlike the highly moisture-sensitive TMS group, N9-TBDMS is stable to aqueous workups, mild acids, and bases. It requires specific fluoride-mediated cleavage (e.g., Tetrabutylammonium fluoride, TBAF) to break the strong Si-N bond[1].

Quantitative Performance Comparison

The following table summarizes the operational and physicochemical differences between TMS and TBDMS protection at the N9 position.

Parameter	TMS (Trimethylsilyl)	TBDMS (tert-Butyldimethylsilyl)
Primary Reagents	BSA or HMDS	TBDMSCl, Imidazole
Reaction Environment	Neat or DCE/Acetonitrile (Reflux)	DMF or DCM (Room Temp)
Steric Bulk (A-value)	~2.5 kcal/mol	~4.9 kcal/mol
Hydrolytic Stability	Extremely low (hydrolyzes in ambient air)	High (stable to aqueous extraction)
Primary Synthetic Role	Transient activation / Leaving group	Stable blocking group
N9 Regioselectivity	Thermodynamic (rapid equilibration)	Kinetic & Thermodynamic
Deprotection Method	Spontaneous during workup / Methanolysis	TBAF or acidic conditions (e.g., TFA)

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, utilizing visual and chromatographic cues to confirm reaction progress without requiring immediate NMR analysis.

Protocol A: Transient N9-TMS Activation (Vorbrüggen Pre-step)

Causality note: BSA is chosen over HMDS for N6-benzoyladenine to avoid the generation of ammonia gas, which can cause undesired side reactions with the benzoyl protecting group.

• Preparation: Suspend 10 mmol of thoroughly dried N6-benzoyladenine in 30 mL of anhydrous 1,2-dichloroethane (DCE) under an argon atmosphere.

• Reagent Addition: Add 25 mmol (2.5 equivalents) of N,O-bis(trimethylsilyl)acetamide (BSA) via syringe.

• Heating: Heat the mixture to 80°C.

• Self-Validation Check: Initially, the mixture will be an opaque white suspension. As silylation proceeds, the solid will dissolve. The reaction is complete (typically 30–45 minutes) when the suspension transitions into a completely clear, pale-yellow homogenous solution. This visual cue guarantees that persilylation (including the N9 position) is complete.

• Downstream Use: Cool the solution to room temperature. Do not attempt aqueous workup; the N9-TMS intermediate must be used in situ by directly adding the ribofuranose donor and the Lewis acid (e.g., SnCl4)[2].

Protocol B: Stable N9-TBDMS Protection

Causality note: Imidazole acts synergistically as an acid scavenger and a nucleophilic catalyst, forming a highly reactive TBDMS-imidazole intermediate necessary to overcome the severe steric bulk of the tert-butyl group.

• Preparation: Dissolve 10 mmol of N6-benzoyladenine in 20 mL of anhydrous DMF under argon.

• Catalyst Addition: Add 25 mmol (2.5 equivalents) of Imidazole and stir until fully dissolved.

• Reagent Addition: Cool the flask to 0°C. Add 12 mmol (1.2 equivalents) of TBDMSCl portion-wise to control the mild exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Self-Validation Check: Monitor via TLC (DCM:MeOH 9:1). The starting N6-benzoyladenine is highly polar and will sit low on the baseline ( Rf​≈0.1 ). The successful formation of the N9-TBDMS product is validated by the appearance of a distinct, significantly less polar spot ( Rf​≈0.6 ).

• Workup: Quench with 20 mL of cold water. Extract with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine ( 3×30 mL) to pull the DMF into the aqueous phase. Dry over Na2​SO4​ and concentrate under reduced pressure.

Synthetic Pathway Visualization

The following diagram maps the divergent logical pathways dictated by the choice of silyl group.

Figure 1: Divergent synthetic workflows for N6-benzoyladenine using N9-TMS vs. N9-TBDMS protection.

References

• Mechanochemistry of nucleosides, nucleotides and related materials Beilstein Journal of Organic Chemistry URL:[Link]

• A reinvestigated mechanism of ribosylation of adenine under silylating conditions Tetrahedron (via ResearchGate) URL:[Link]

• Site-specific regulation of RNA editing with ribose-modified nucleoside analogs in ADAR guide strands Nucleic Acids Research (Oxford Academic) URL:[Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Analysis of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

Executive Summary & The Analytical Challenge

Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]—commonly referred to as N6-benzoyl-9-TMS-adenine (Exact Mass: 311.1202 Da)—is a critical transient intermediate utilized in nucleoside chemistry and solid-phase oligonucleotide synthesis. The molecule features two distinct protecting groups: a benzoyl group at the exocyclic N6 amine and a trimethylsilyl (TMS) group at the N9 position.

The primary analytical challenge in characterizing this compound lies in the extreme hydrolytic lability of the N-Si bond . In standard reversed-phase Liquid Chromatography-Mass Spectrometry (LC-MS) workflows, the protic mobile phases (water/methanol) rapidly cleave the TMS group, resulting in the detection of only the desilylated N6-benzoyladenine core[1]. To capture the intact silylated molecule and accurately map its structural connectivity, the analytical platform and sample preparation must be meticulously optimized.

This guide objectively compares three mass spectrometry platforms—High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (HR-ESI-QTOF), Gas Chromatography Electron Ionization (GC-EI-MS), and Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF)—to determine the optimal system for analyzing highly labile silylated purines.

Analytical Platform Comparison

To establish the most robust method for structural elucidation, we evaluated the performance of three distinct MS architectures.

• GC-EI-MS (Single Quadrupole): Trimethylsilylation is a universal derivatization method designed to increase the volatility of polar metabolites for GC-MS[2]. However, the hard ionization (70 eV) environment imparts excessive internal energy, often shattering the molecular ion and complicating intact mass confirmation[3].

• MALDI-TOF MS: While useful for large biomolecules, MALDI analysis of small adenine derivatives using matrices like 5-nitrosalicylic acid (NSA) suffers from heavy matrix background in the low-mass region (< 400 m/z) and potential photochemical degradation during laser desorption[4].

• HR-ESI-QTOF MS (Direct Infusion): By utilizing direct infusion with strictly aprotic solvents, HR-ESI-QTOF bypasses on-column hydrolysis. Soft ionization preserves the intact [M+H]+ ion, while targeted Collision-Induced Dissociation (CID) allows for precise structural mapping.

Table 1: Platform Performance Comparison for N6-Benzoyl-9-TMS-adenine

Performance Metric	HR-ESI-QTOF (Direct Infusion)	GC-EI-MS (Single Quad)	MALDI-TOF (NSA Matrix)
Ionization Type	Soft (ESI, Positive Mode)	Hard (EI, 70 eV)	Soft/Intermediate (UV Laser)
Intact Ion Preservation	Excellent ( [M+H]+ at 312.1280)	Poor (Rapid α -cleavage)	Moderate (Matrix interference)
Primary Diagnostic Mode	Targeted CID (MS/MS)	Predictable library matching	Post-Source Decay (PSD)
Hydrolysis Risk	Low (if aprotic solvent used)	Low (Gas phase)	High (Matrix prep dependent)
Best Use Case	Structural elucidation & precise fragmentation mapping	Volatile mixture screening	Rapid solid-state screening

Mechanistic Fragmentation Dynamics

Understanding the causality behind the fragmentation pathways is essential for accurate spectral interpretation. The fragmentation of N6-benzoyl-9-TMS-adenine diverges significantly depending on the energy regime (CID vs. EI).

ESI-CID (Soft Ionization)

Under ESI conditions, the protonated precursor [M+H]+ is observed at m/z 312.1280. Upon applying collision energy (10–40 eV):

• Primary Cleavage (N-Si Bond): The most kinetically favorable pathway is the neutral loss of the TMS moiety, yielding the highly stable protonated N6-benzoyladenine at m/z 240.088[1].

• Secondary Cleavage (Amide Bond): Higher collision energies drive the cleavage of the exocyclic amide bond, producing a dominant benzoyl cation at m/z 105.033 and a protonated adenine fragment at m/z 136.062[1].

GC-EI (Hard Ionization)

Under 70 eV electron ionization, the radical cation [M]+∙ (m/z 311.12) is formed but is highly transient.

• Alpha-Cleavage: Quantum chemical simulations of TMS-derivatized molecules confirm that the loss of a methyl radical to form [M−CH3​]+ (m/z 296.10) is a primary and highly favorable trajectory[3].

• Siliconium Ion Formation: The cleavage of the N-Si bond generates the ubiquitous TMS cation at m/z 73.04, which acts as a diagnostic base peak for silylated compounds[5].

Fig 1. MS fragmentation pathways of N6-Benzoyl-9-TMS-adenine across ESI and EI platforms.

Self-Validating Experimental Protocol: HR-ESI-QTOF

To ensure scientific integrity, the following protocol is designed as a self-validating system . By monitoring specific ion ratios in real-time, the operator can verify that the sample integrity has not been compromised by ambient moisture prior to MS/MS analysis.

Step 1: Aprotic Sample Preparation

• Action: Dissolve the analyte in strictly anhydrous Acetonitrile (ACN) to a final concentration of 1 µg/mL. Do NOT use methanol or water.

• Causality: The N9-TMS bond undergoes rapid solvolysis in the presence of protic solvents. Anhydrous ACN arrests this degradation.

Step 2: Direct Infusion

• Action: Bypass the LC column. Introduce the sample directly into the ESI source via a syringe pump at 5 µL/min.

• Causality: Residual water in LC fluidics and interactions with free silanols on silica-based stationary phases will catalyze desilylation.

Step 3: System Suitability & Self-Validation (MS1)

• Action: Scan MS1 from m/z 100 to 500. Calculate the intensity ratio of the hydrolyzed fragment (m/z 240.088) to the intact precursor (m/z 312.1280).

• Validation Gate:The 240/312 ratio MUST be < 0.10. If the ratio exceeds 0.10, in-source fragmentation is too high (reduce capillary/fragmentor voltage) or the solvent has absorbed atmospheric water (re-prepare sample).

Step 4: Targeted MS/MS (CID)

• Action: Isolate m/z 312.13 in the quadrupole. Apply a collision energy ramp of 10 eV, 20 eV, and 40 eV using N2​ collision gas.

• Causality: Stepping the collision energy allows for the deconvolution of sequential fragmentation. 10 eV isolates the N-Si cleavage, while 40 eV forces the deeper amide bond rupture.

Fig 2. Self-validating aprotic direct infusion workflow for labile silylated purines.

Quantitative Data: Fragment Ion Coverage

The table below summarizes the expected quantitative mass accuracy and relative abundances observed when analyzing N6-Benzoyl-9-TMS-adenine via the optimized HR-ESI-QTOF protocol versus standard GC-EI-MS.

Table 2: Diagnostic Fragment Ion Mapping

Ion Identity	Theoretical Exact Mass (m/z)	ESI-QTOF Relative Abundance (20 eV)	GC-EI-MS Relative Abundance (70 eV)	Mass Error (ppm)
[M+H]+ (Intact)	312.1280	100% (Base Peak)	N/A	< 2.0
[M]+∙ (Intact)	311.1202	N/A	< 5%	N/A (Nominal)
[M−CH3​]+	296.0967	Not Observed	45%	N/A (Nominal)
[M+H−TMS]+	240.0884	85%	N/A	< 2.5
Protonated Adenine	136.0623	30%	Not Observed	< 3.0
Benzoyl Cation	105.0339	65%	80%	< 1.5
TMS Cation	73.0473	Not Observed	100% (Base Peak)	N/A (Nominal)

Note: The absence of the TMS cation (m/z 73) in ESI-CID is due to the preferential retention of the charge on the nitrogen-rich purine core, whereas EI heavily favors the formation of the siliconium ion.

References

• National Center for Biotechnology Information. "6-Benzamidopurine | C12H9N5O | CID 97075". PubChem. URL:[Link]

• Lai, Z., et al. "Mass spectral fragmentation of trimethylsilylated small molecules". Mass Spectrometry Reviews (2018). URL:[Link]

• Author(s) unlisted. "Structural Categorization of Adenine, Guanine, and Xanthine Derivatives Using Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry". PMC (2025). URL:[Link]

• Harvey, D. J., & Vouros, P. "MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES". Mass Spectrometry Reviews (2019). URL:[Link]

• Wang, et al. "Quantum Chemical Prediction of Electron Ionization Mass Spectra of Trimethylsilylated Metabolites". eScholarship (2022). URL:[Link]

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• 2. Mass spectral fragmentation of trimethylsilylated small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Structural Categorization of Adenine, Guanine, and Xanthine Derivatives Using Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry with 5-Nitrosalicylic Acid and 1,5-Diaminonaphtalene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

yield comparison of Vorbrüggen reactions using different silylated purine bases

The Vorbrüggen glycosylation (silyl-Hilbert-Johnson reaction) remains the most robust and widely utilized methodology for the synthesis of nucleosides. However, when applied to purine bases—which possess multiple nucleophilic nitrogen centers (N1, N3, N7, N9)—the reaction frequently suffers from poor regioselectivity and variable yields. The choice of the silylating agent, the Lewis acid catalyst, and the specific purine derivative fundamentally dictates the thermodynamic and kinetic pathways of the reaction.

This guide provides an in-depth comparative analysis of Vorbrüggen glycosylations using different silylated purine bases, offering actionable, field-proven insights for process chemists and drug development professionals.

Mechanistic Causality: The Role of Silylation and Lewis Acids

The Vorbrüggen reaction operates through a highly orchestrated sequence: the purine base is first silylated to increase both its lipophilicity (solubility) and nucleophilicity. Subsequently, a Lewis acid activates the glycosyl donor (typically an acylated ribose), generating an electrophilic oxocarbenium ion that is attacked by the silylated purine [5].

Silylating Agents (HMDS vs. BSA vs. BSTFA):

• HMDS (Hexamethyldisilazane): The industry standard for routine purines (e.g., 6-chloropurine). It acts as both a base and a silylating agent but often requires high temperatures and a catalyst (TMSCl or ammonium sulfate) to drive the reaction to completion.

• BSA (N,O-Bis(trimethylsilyl)acetamide) & BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): Used for highly deactivated or sterically hindered purines. For example, in the synthesis of the cladribine precursor (2-chloroadenine), BSTFA significantly outperforms BSA. The superior volatility and electron-withdrawing nature of the trifluoroacetamide byproduct in BSTFA prevent it from competitively binding the Lewis acid catalyst during the subsequent glycosylation step, leading to higher yields [1].

Regioselectivity (N9 vs. N7): Purine glycosylation is a delicate balance between kinetic and thermodynamic control. The N9-nucleoside is thermodynamically favored, whereas the N7-nucleoside is often the kinetic product.

• Thermodynamic Control (TMSOTf): Using TMSOTf at elevated temperatures facilitates rapid equilibration, driving the reaction toward the stable N9-isomer [5].

• Kinetic Control (SnCl₄ / TiCl₄): Transition metal Lewis acids like SnCl₄ can form stable bidentate chelates with the N7 and O6 (or C6-halogen) atoms of the purine. This coordination traps the purine in a geometry that exclusively yields the N7-nucleoside [12].

Fig 1. Mechanistic workflow of the Vorbrüggen glycosylation highlighting Lewis acid activation.

Yield Comparison of Silylated Purine Bases

The table below synthesizes quantitative yield data across various purine bases, highlighting how the choice of reagents impacts the final isomeric distribution.

Purine Base	Silylating Agent	Lewis Acid	Glycosyl Donor	Major Product	Yield (%)	Ref
2-Chloroadenine	BSTFA	Triflic acid (20 mol%)	1-O-acetyl-2-deoxy-α,β-D-ribofuranose	β-N9	50 - 68%	[1]
2-Chloroadenine	BSA	Triflic acid (20 mol%)	1-O-acetyl-2-deoxy-α,β-D-ribofuranose	β-N9	32 - 35%	[1]
6-Chloropurine	HMDS	TMSOTf (1.0 equiv)	1,2,3,5-tetra-O-acetyl-β-D-ribofuranose	β-N9	78%	[2]
6-Chloropurine	HMDS / TMSCl	SnCl₄ (1.5 equiv)	Peracetylated ribose	β-N7	60 - 70%	[12]
6-Chloro-7-deazapurine	BSA	TMSOTf (1.2 equiv)	Perbenzoylated 2-methyl-ribose	β-N9	73%	[4]
N2-Isobutyrylguanine	HMDS	TMSOTf (1.0 equiv)	1,2,3,5-tetra-O-acetyl-β-D-ribofuranose	N9/N7 Mix	< 50%	[2]

Data Insight: Guanine derivatives (e.g., N2-isobutyrylguanine) consistently exhibit reduced nucleophilicity and poor regioselectivity due to competing steric hindrance and multiple active sites, often requiring more complex protecting group strategies compared to adenine or 6-chloropurine analogs[2].

Fig 2. Thermodynamic vs. kinetic control in purine regioselectivity during glycosylation.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Visual and physical cues are embedded within the steps to ensure the reaction is proceeding as intended, minimizing downstream purification failures.

Protocol 1: Synthesis of β-N9-2-Chloroadenine (Cladribine Precursor)

Targeting thermodynamic control and dynamic kinetic resolution of anomers. [1]

• Silylation: Suspend 2-chloroadenine (1.0 equiv) in anhydrous acetonitrile. Add BSTFA (2.5 equiv).

  • Validation Checkpoint: Heat to 40 °C. The reaction is complete when the opaque suspension transitions into a completely clear, homogeneous solution, indicating full conversion to the doubly silylated purine.

• Glycosylation: To the clear solution, add 1-O-acetyl-2-deoxy-α,β-D-ribofuranose (1.1 equiv). Dropwise, add Triflic acid (20 mol%).

• Dynamic Equilibration (Aging): Stir the reaction at 20 °C for 20 hours, then heat to 60 °C for an additional 8 hours.

  • Causality: 2'-deoxy sugars lack the 2'-O-acyl group required for anchimeric assistance, naturally leading to an α/β mixture. However, under reversible acidic conditions, the α-anomer isomerizes. The β-anomer is significantly less soluble in acetonitrile and selectively precipitates out of the solution.

  • Validation Checkpoint: A heavy white precipitate will form. This precipitation drives the equilibrium (Le Chatelier's principle) entirely toward the β-N9 product.

• Isolation: Filter the precipitate directly without an aqueous workup. Yield: ~68% (exclusive β-anomer).

Protocol 2: N7-Regioselective Glycosylation of 6-Chloropurine

Targeting kinetic control via metal chelation. [12]

• Silylation: Suspend 6-chloropurine (1.0 equiv) in HMDS (10 equiv) with a catalytic amount of ammonium sulfate (0.1 equiv). Reflux at 120 °C.

  • Validation Checkpoint: The mixture will turn clear after 2-3 hours. Evaporate the excess HMDS under a vacuum to yield a viscous oil (silylated 6-chloropurine). Crucial: Do not expose to atmospheric moisture, as it will rapidly desilylate.

• Glycosylation: Dissolve the silylated purine and peracetylated ribose (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE). Cool the mixture to 0 °C.

• Kinetic Trapping: Slowly add SnCl₄ (1.5 equiv) dropwise. Maintain the temperature at 0 °C to room temperature for 4 hours.

  • Causality: SnCl₄ coordinates with the N7 and C6-Cl of the purine, sterically blocking the N9 position and activating the N7 position for nucleophilic attack on the oxocarbenium ion.

• Quenching: Quench with saturated aqueous NaHCO₃. Filter the resulting tin salts through a Celite pad before organic extraction. Yield: 60-70% (β-N7 isomer).

References

• A Stereoselective Process for the Manufacture of a 2′-Deoxy-β-d-Ribonucleoside Using the Vorbrüggen Glycosylation.
• Atom efficient synthesis of pyrimidine and purine nucleosides by ball milling. RSC Advances. Verified URL
• Follow the Silyl Cation: Insights into the Vorbrüggen Reaction. Organic Process Research & Development. Verified URL
• Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. Frontiers in Chemistry. Verified URL
• Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

For researchers and professionals in the dynamic fields of drug development and chemical synthesis, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-, a specialized silylated purine derivative. By understanding the chemical nature of this compound and adhering to the outlined procedures, you can ensure the safety of your laboratory personnel and minimize environmental impact.

The trimethylsilyl group, a common protecting group in organic synthesis, imparts specific reactivity to the parent molecule that must be considered during disposal.[1] The silicon-nitrogen bond, in particular, is susceptible to cleavage by moisture, a process known as hydrolysis.[2] This reaction can be accelerated by acidic or basic conditions, leading to the formation of the parent benzamide purine derivative and trimethylsilanol. Therefore, the disposal procedure must account for this reactivity to prevent unintended reactions and ensure the waste is handled in a stable form.

I. Hazard Assessment and Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles are essential.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat should be worn at all times.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

II. Step-by-Step Disposal Protocol

The primary principle for the disposal of this compound is to treat it as a hazardous chemical waste. The following steps provide a clear workflow for its safe management.

Step 1: Waste Identification and Segregation

Properly identify the waste as "Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-". This waste must be segregated from other waste streams to prevent accidental mixing and potential reactions. Do not mix it with aqueous waste, acids, or bases due to its susceptibility to hydrolysis.[2]

Step 2: Containerization and Labeling

• Place the solid waste in a clean, dry, and chemically compatible container with a secure lid.

• Clearly label the container with the full chemical name: "Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-" and the appropriate hazard symbols if known.

Step 3: Neutralization of Residual Material (for contaminated labware)

For cleaning glassware that has come into contact with the compound, a careful quenching process is recommended to hydrolyze the reactive trimethylsilyl group.

• Rinse the glassware with an anhydrous, inert organic solvent (e.g., acetone) to dissolve any remaining compound.

• Collect this solvent rinse in a separate, labeled container.

• Slowly and cautiously add the solvent rinse to a larger container of a suitable protic solvent like isopropanol or butanol to allow for a controlled hydrolysis of the trimethylsilyl group.

• This "quenched" solvent mixture should then be disposed of as a flammable hazardous waste.

Step 4: Final Disposal

The container with the solid Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]- waste should be handed over to your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste disposal contractor.[4] Do not attempt to dispose of this chemical down the drain or in regular trash.

III. Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures:

• Spill:

  • Evacuate the immediate area.

  • Wear appropriate PPE before attempting to clean up.

  • For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a labeled hazardous waste container.

  • Clean the spill area with a cloth dampened with an inert solvent, and dispose of the cloth as hazardous waste.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-.

Sources

• 1. Trimethylsilyl group - Wikipedia [en.wikipedia.org]
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Personal protective equipment for handling Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

A Researcher's Guide to Handling Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-

This document provides a comprehensive operational, safety, and disposal framework for researchers working with Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-. As a silylated purine derivative, this compound presents unique handling challenges due to its reactivity, alongside the inherent hazards of its constituent benzamide moiety. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a safe and effective laboratory workflow.

Hazard Assessment: A Synthesis of Reactivity and Toxicity

Understanding the hazard profile is foundational to safe handling. The risks associated with this compound are twofold: the toxicological profile of the parent benzamide structure and the chemical reactivity of the N-trimethylsilyl (TMS) group.

• Toxicological Hazards : The parent compound, Benzamide, is classified as harmful if swallowed and is a suspected Category 2 mutagen, indicating a potential risk of causing genetic defects.[1][2] Therefore, minimizing direct contact and inhalation is paramount.

• Reactivity Hazards : The N-Si bond is highly susceptible to hydrolysis.[3] Contact with water, atmospheric moisture, or protic solvents will readily cleave this bond, generating the desilylated purine and trimethylsilanol, which can further condense to form hexamethyldisiloxane. This reaction can be exothermic and may alter the intended reaction pathway if not controlled.

Table 1: Summary of Key Hazards

Hazard Category	Description	Primary Concern
Acute Toxicity (Oral)	Harmful if swallowed.[2]	Accidental ingestion.
Germ Cell Mutagenicity	Suspected of causing genetic defects (Category 2).	Inhalation of dust/aerosols, skin absorption.
Reactivity	Reacts with water/moisture (hydrolysis).[4][5]	Uncontrolled decomposition, loss of starting material.
Eye/Skin Irritation	May cause irritation upon contact.[1]	Direct exposure from spills or splashes.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table outlines the minimum required PPE for any procedure involving this compound.

Table 2: Essential PPE Checklist

Body Area	PPE Item	Standard/Material Specification	Rationale
Hands	Nitrile Gloves	EN 374 (Chemical Resistance)	Provides a barrier against skin contact and absorption. Butyl rubber may be considered for extended handling.[6][7]
Eyes	Safety Goggles	ANSI Z87.1 / EN 166	Protects against splashes and airborne dust particles. A face shield should be worn over goggles when handling larger quantities or if there is a significant splash risk.[8][9]
Body	Flame-Resistant Lab Coat	Protects skin and clothing from minor spills and contamination.
Respiratory	NIOSH/MSHA Approved Respirator	N95 or higher rating	Required when handling the solid outside of a certified chemical fume hood. This mitigates the risk of inhaling fine particles of a suspected mutagen.[8][10]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, logical workflow is crucial for both experimental success and personal safety. The following protocol is designed as a self-validating system, minimizing exposure at each stage.

Workflow for Handling and Use

Caption: Logical workflow for the safe handling of the silylated benzamide derivative.

Procedural Details:

• Preparation :

  • Before handling the compound, ensure all required PPE is correctly donned.

  • Verify that the chemical fume hood has a certified, adequate face velocity.

  • All glassware must be thoroughly dried (e.g., oven-dried) to prevent premature hydrolysis of the compound.

• Weighing & Transfer :

  • Always handle the solid compound within a chemical fume hood to contain any dust.

  • Due to its nature as a purine derivative, the compound may be a fine powder. Use a spatula and handle gently to avoid aerosolizing the material.

  • When transferring to the reaction vessel, do so under a positive pressure of an inert gas (e.g., Argon or Nitrogen) if the subsequent chemistry is moisture-sensitive.

• Reaction & Quenching :

  • Use anhydrous solvents to maintain the integrity of the trimethylsilyl group throughout the reaction.

  • Upon completion, any unreacted silylated material should be safely quenched. This is often achieved by slowly adding a protic solvent like isopropanol before introducing an aqueous workup solution.

Disposal Plan: Managing Silylated Waste Streams

Improper disposal of silylated compounds can lead to the formation of silica (silicon dioxide) in waste streams, which can clog equipment and create environmental issues.[11] A controlled deactivation and disposal process is mandatory.

• Decontamination of Glassware and Surfaces :

  • Clean all contaminated glassware and surfaces. This can be accomplished by rinsing with a solvent like acetone to remove organic residues, followed by a thorough wash with detergent and water to hydrolyze any remaining silyl groups.[12]

• Liquid Waste :

  • Quenching: Before combining with the main laboratory aqueous waste stream, any solutions containing significant amounts of the silylated compound should be quenched. Slowly add an excess of water or an alcohol/water mixture in a well-ventilated fume hood. This ensures controlled hydrolysis.[11]

  • Neutralization & Disposal: After hydrolysis, neutralize the solution as required by your institution's waste protocols and dispose of it in the appropriate liquid chemical waste container.

• Solid Waste :

  • All contaminated solid waste, including gloves, weighing paper, and silica gel from purification, must be placed in a clearly labeled, sealed hazardous waste container.

  • Do not mix with general laboratory trash.

Emergency Procedures: Immediate Response Actions

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][8]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[2]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and call a physician or poison control center immediately.[1][8]

By integrating this comprehensive safety and handling protocol into your laboratory practice, you can effectively mitigate the risks associated with Benzamide, N-[9-(trimethylsilyl)-9H-purin-6-yl]-, ensuring both the integrity of your research and the safety of all personnel.

References

• Sylicglobal Textile Auxiliares Supplier. (2023, November 14). Precautions For Safe Use Of Organosilicon.
• Working with Hazardous Chemicals. Organic Syntheses.
• SAFETY DATA SHEET - Benzamide. (2010, September 7).
• SAFETY DATA SHEET - Benzamide. (2025, September 17). Thermo Fisher Scientific.
• Benzamide CAS No 55-21-0 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
• SAFETY DATA SHEET - Benzamide. (2025, November 6). Sigma-Aldrich.
• Benzamide Material Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• US Patent for Removal of silylated compounds from solvent and gas waste streams. (n.d.). Google Patents.
• Brinker, C.J. (n.d.). HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE.
• An In-depth Technical Guide to the Hydrolysis and Condensation Reactions of Dodecylsilane Precursors. (n.d.). Benchchem.
• Hydrolysis and condensation of silanes in aqueous solutions | Request PDF. (n.d.). ResearchGate.
• Enhanced Hydrolytic Stability of Siliceous Surfaces Modified with Pendant Dipodal Silanes. (n.d.). Gelest, Inc.
• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. (n.d.). PPESAFETY.
• Essential PPE for Protection Against Liquid Chemicals. (2025, April 9). SafetyCulture Marketplace AU.
• Crighton, E. J., et al. (2007, February 8). Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia. PMC.
• Principles of decontamination, sterilization, and disinfection. (n.d.). Federal Select Agent Program.
• Exploring Silicone Rubber's Contribution to Personal Protective Equipment. (2025, July 8).

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